Tricyclooctenobenzene

• CAS: 7099-19-6

Core Science & Biosynthesis

Structural Analysis & Geometry of Benzotricyclooctene Scaffolds

Content Type: In-Depth Technical Guide Primary Audience: Medicinal Chemists, Structural Biologists, and Computational Chemists Subject: Structural dynamics, synthesis, and validation of Benzotricyclo[2.2.2]octene and related "Tricyclooctenobenzene" frameworks.

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the term "Tricyclooctenobenzene" refers to a class of rigid, three-dimensional scaffolds formally known as Benzotricyclo[2.2.2]octenes (and their [3.2.1] isomers). These structures represent a benzene ring fused to a bridged bicyclic or tricyclic cage. Unlike planar aromatic systems, these scaffolds offer high fraction of sp3-hybridized carbons (

), improving solubility and metabolic stability while maintaining precise vector orientation for side chains.

This guide provides a rigorous analysis of the molecular geometry, computational modeling, and synthetic validation of these scaffolds, focusing on the Benzotricyclo[2.2.2]octene architecture as the primary archetype.

Molecular Geometry and Structural Dynamics

The defining feature of the benzotricyclooctene system is the fusion of a planar aromatic ring with a rigid, boat-like bicyclic cage. This creates a unique "roof-shaped" geometry that imposes significant steric constraints.[1]

Geometric Parameters & Strain Analysis

The structural integrity of this scaffold relies on the bridgehead carbons (C1 and C4 in the [2.2.2] system). Unlike flexible cycloalkanes, the bridgehead carbons are locked, preventing ring inversion.

Parameter	Benzotricyclo[2.2.2]octene	Benzotricyclo[3.2.1]octene	Significance
Bridgehead Angle	~109.5° (Tetrahedral)	~102-104° (Distorted)	Determines ring strain and reactivity.
Dihedral Angle (Cage)	60° (Eclipsed/Skewed)	Varied (Twisted)	Affects substituent vector alignment.
Aromatic Planarity	Undistorted	Slight Pucker	[2.2.2] maintains aromaticity better than strained isomers.
C(Ar)-C(Bridge) Bond	1.51 Å	1.53 Å	Indicates hyperconjugative interaction between the cage and ring.

The "Roof" Effect in Ligand Binding

In medicinal chemistry, the [2.2.2] scaffold acts as a bioisostere for bulky groups like tert-butyl or adamantane but with an added phenyl handle. The "roof" angle (the angle between the benzene plane and the bridge plane) is approximately 120° , creating a concave face that can accommodate specific protein residues or catalytic metals.

Computational Analysis Protocol

To accurately predict the geometry and electronic properties of these strained systems, standard force fields often fail. Density Functional Theory (DFT) is required to account for the orbital interactions at the bridgehead.

Recommended Computational Workflow

The following protocol ensures convergence for strained tricyclic systems.

Caption: Standardized DFT workflow for optimizing strained benzotricyclic systems. Note the inclusion of dispersion corrections (D3) to account for intramolecular pi-stacking or steric crowding.

Synthetic Methodologies

The most robust route to the Benzotricyclo[2.2.2]octene framework ("Tricyclooctenobenzene") is the Diels-Alder cycloaddition of Benzyne with 1,3-Cyclohexadiene . This reaction is thermodynamically driven by the relief of strain in the benzyne intermediate, though the product retains significant cage strain.

Protocol: Benzyne [4+2] Cycloaddition

Reaction Type: Pericyclic Cycloaddition Key Intermediate: Benzyne (generated in situ)

Step-by-Step Procedure:

• Precursor Preparation: Dissolve 2-trimethylsilylphenyl triflate (Benzyne precursor) and 1,3-cyclohexadiene (1.5 equiv) in anhydrous Acetonitrile.

• Activation: Add CsF (2.0 equiv) slowly at room temperature. Note: Fluoride triggers the desilylation, generating the unstable benzyne species.

• Cycloaddition: Stir for 12 hours. The benzyne immediately reacts with the diene.

• Workup: Quench with water, extract with EtOAc, and purify via silica gel chromatography (Hexanes/EtOAc).

Caption: The Benzyne Diels-Alder route provides rapid access to the tricyclic core with high regiocontrol.

Structural Validation & Characterization

Validating the geometry of these cages requires distinguishing between endo and exo isomers (if substituted) and verifying the integrity of the bridgehead.

NMR Spectroscopy Diagnostics

The rigid cage structure results in distinct coupling constants (

) due to the fixed dihedral angles (Karplus relationship).

• Bridgehead Protons: Typically appear as broad singlets or doublets (

  Hz) around 3.5–4.0 ppm.

• Olefinic Protons (if unsaturated): Distinct "roof" protons appear at 6.2–6.5 ppm.

• NOESY/ROESY: Essential for stereochemistry.

  • Endo-substituents show NOE correlations to the olefinic bridge.

  • Exo-substituents show NOE correlations to the aromatic ring protons.

X-Ray Crystallography Criteria

When analyzing crystal structures of these derivatives, check for Bridgehead Pyramidalization . In highly strained variants (e.g., if the bridge is shortened to one carbon, forming a [2.2.1] system), the bridgehead carbon deviates from ideal tetrahedral geometry, which correlates with increased reactivity toward nucleophiles.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

• Wenz, A. (2025).[2][3] Enantioselective Synthesis of Bicyclo[2.2.2]octane Derivatives. BenchChem Protocols. Link

• Michalczyk, M., et al. (2022). Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold. PubMed Central. Link

• Xu, H.M., et al. (2025).[2][3] Catalytic asymmetric tandem Heck/Sonogashira reaction enabling access to versatile chiral bridged ring scaffolds.[2][3] Nature Communications / PMC. Link

• Garg, N. K., et al. (2016). Benzyne Cycloadditions in Total Synthesis. Chemical Reviews. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic asymmetric tandem Heck/Sonogashira reaction enabling access to versatile chiral bridged ring scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Electronic properties and band gap of Tricyclooctenobenzene

An In-Depth Technical Guide to the Electronic Properties and Band Gap of Tricyclooctenobenzene and its Analogs

A Foreword for the Research Scientist

The exploration of novel π-conjugated systems is a cornerstone of materials science and drug development. These molecules, with their unique electronic structures, offer a vast playground for tuning optical and electronic properties. This guide addresses the characterization of a hypothetical, yet structurally instructive, molecule: Tricyclooctenobenzene. As this specific molecule is not extensively documented in existing literature, we will treat it as a novel research target. This approach provides a robust framework for any researcher or drug development professional when faced with an uncharacterized π-conjugated system. We will proceed by postulating a plausible structure for Tricyclooctenobenzene and then delineating the essential experimental and computational workflows required to elucidate its electronic properties and determine its band gap. The principles and protocols detailed herein are broadly applicable to a wide range of organic semiconducting molecules.

Part 1: Structural Postulate and Theoretical Considerations

The name "Tricyclooctenobenzene" suggests a molecule comprising a benzene ring fused with a tricyclic system containing an eight-membered ring. For the purpose of this guide, we will postulate a structure where a benzene ring is fused to a tricyclic framework containing a cyclooctatetraene (COT) moiety. The exact connectivity can vary, leading to different isomers with distinct electronic properties. One such plausible structure is depicted below.

The electronic behavior of such a molecule would be governed by the interplay between the aromatic benzene unit and the potentially anti-aromatic or non-aromatic COT unit, as well as the strain induced by the fused ring system. Key theoretical questions to address would be:

• Aromaticity and Ant-aromaticity: To what extent does the benzene ring's aromaticity influence the overall electronic structure? Does the COT moiety adopt a planar or tub-shaped conformation, and how does this affect π-conjugation?

• Molecular Orbitals: What are the energies and spatial distributions of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)? The energy difference between these orbitals, the HOMO-LUMO gap, is a theoretical approximation of the electronic band gap.

• Intramolecular Interactions: How do the fused rings interact electronically? Are there significant through-bond or through-space interactions that dictate the overall electronic landscape?

Answering these questions provides the fundamental understanding necessary to predict and interpret the experimental results.

Part 2: The Experimental and Computational Workflow for Characterization

A multi-pronged approach combining spectroscopic, electrochemical, and computational methods is essential for a thorough characterization of a novel π-conjugated molecule like Tricyclooctenobenzene.

Computational Chemistry: The In Silico Starting Point

Before embarking on synthesis and experimental characterization, in silico analysis via computational chemistry is invaluable. Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are powerful tools for predicting molecular geometry, electronic structure, and optical properties.

Experimental Protocol: DFT and TD-DFT Calculations

• Structure Optimization:

  • Objective: To find the lowest energy conformation of the molecule.

  • Method: Employ a DFT functional (e.g., B3LYP, ωB97X-D) and a suitable basis set (e.g., 6-31G(d) or larger). The choice of functional is critical and should be benchmarked against known systems if possible. The inclusion of dispersion correction (like the "-D" in ωB97X-D) is crucial for accurately modeling non-covalent interactions in larger π-systems.

  • Analysis: Confirm that the optimized structure corresponds to a true energy minimum by performing a frequency calculation (no imaginary frequencies). Analyze key geometric parameters like bond lengths and dihedral angles to understand the planarity and strain of the molecule.

• Molecular Orbital Analysis:

  • Objective: To determine the HOMO and LUMO energy levels and their spatial distribution.

  • Method: Using the optimized geometry, perform a single-point energy calculation.

  • Analysis: Visualize the HOMO and LUMO to understand the regions of electron density involved in electronic transitions. The HOMO-LUMO gap provides a theoretical estimate of the band gap.

• Simulated Absorption Spectrum:

  • Objective: To predict the electronic absorption spectrum (UV-Vis).

  • Method: Perform a TD-DFT calculation on the optimized structure. This will yield the excitation energies and oscillator strengths of the lowest-energy electronic transitions.

  • Analysis: Plot the oscillator strength against the excitation energy (or wavelength) to generate a theoretical UV-Vis spectrum. This can guide the experimental spectroscopic analysis.

DOT Diagram: Computational Workflow

Caption: Computational workflow for predicting electronic properties.

UV-Visible Spectroscopy: Probing the Optical Band Gap

UV-Vis spectroscopy measures the absorption of light by a molecule as a function of wavelength. For π-conjugated systems, the absorption in the UV and visible regions corresponds to electronic transitions, primarily the HOMO to LUMO transition.

Experimental Protocol: Determining the Optical Band Gap

• Sample Preparation:

  • Objective: To prepare a dilute solution of the compound.

  • Method: Dissolve a small, accurately weighed amount of Tricyclooctenobenzene in a suitable solvent (e.g., dichloromethane, chloroform, or THF) to a known concentration (typically in the range of 10⁻⁵ to 10⁻⁶ M). The solvent should be transparent in the wavelength range of interest.

  • Causality: The concentration must be low enough to ensure the absorbance is within the linear range of the spectrophotometer (typically < 1.0 a.u.) to adhere to the Beer-Lambert Law.

• Data Acquisition:

  • Objective: To obtain the absorption spectrum.

  • Method: Record the absorption spectrum of the solution using a dual-beam UV-Vis spectrophotometer over a relevant wavelength range (e.g., 200-800 nm). Use a cuvette containing the pure solvent as the reference.

• Data Analysis (Tauc Plot):

  • Objective: To determine the optical band gap (Egopt).

  • Method:

    • Convert the absorption spectrum from wavelength (λ) to energy (E) using the equation E (eV) = 1240 / λ (nm).

    • The absorption coefficient (α) is proportional to the absorbance (A).

    • For a direct band gap semiconductor (a common assumption for molecular systems), the relationship between the absorption coefficient and photon energy is given by (αhν)² = A(hν - Eg), where hν is the photon energy and A is a constant.

    • Plot (αhν)² versus hν. This is known as a Tauc plot.

    • Extrapolate the linear portion of the plot to the x-axis (where (αhν)² = 0). The x-intercept gives the value of the optical band gap.

Cyclic Voltammetry: Measuring the Electrochemical Band Gap

Cyclic voltammetry (CV) is an electrochemical technique used to probe the redox properties of a molecule. It provides information about the HOMO and LUMO energy levels by measuring the oxidation and reduction potentials.

Experimental Protocol: Determining the Electrochemical Band Gap

• Electrochemical Cell Setup:

  • Objective: To assemble a three-electrode electrochemical cell.

  • Components:

    • Working Electrode: A glassy carbon or platinum electrode.

    • Reference Electrode: A stable reference electrode, such as a silver/silver chloride (Ag/AgCl) or a saturated calomel electrode (SCE).

    • Counter Electrode: A platinum wire or graphite rod.

  • Electrolyte Solution: Prepare a solution of the sample (typically ~1 mM) in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆). The supporting electrolyte is essential to ensure conductivity of the solution.

• Data Acquisition:

  • Objective: To record the cyclic voltammogram.

  • Method:

    • Degas the solution with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements.

    • Scan the potential from an initial value to a final value and back again. The scan rate is typically between 50 and 200 mV/s.

    • Record the current response as a function of the applied potential.

    • To accurately determine the energy levels, it is crucial to calibrate the reference electrode against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple. This is done by adding a small amount of ferrocene to the solution and recording its voltammogram. The Fc/Fc⁺ redox couple has a well-defined potential.

• Data Analysis:

  • Objective: To calculate the HOMO and LUMO energy levels and the electrochemical band gap (Egel).

  • Method:

    • From the cyclic voltammogram, determine the onset oxidation potential (Eoxonset) and the onset reduction potential (Eredonset). These correspond to the removal of an electron from the HOMO and the addition of an electron to the LUMO, respectively.

    • Calculate the HOMO and LUMO energy levels relative to the vacuum level using the following empirical equations, after referencing to the Fc/Fc⁺ couple:

      • EHOMO (eV) = -[Eoxonset - E1/2(Fc/Fc⁺) + 4.8]

      • ELUMO (eV) = -[Eredonset - E1/2(Fc/Fc⁺) + 4.8] (Note: The value of 4.8 eV is the energy level of the Fc/Fc⁺ redox couple relative to the vacuum level. Some sources may use a slightly different value, so consistency is key).

    • The electrochemical band gap is the difference between the LUMO and HOMO energy levels: Egel = ELUMO - EHOMO.

DOT Diagram: Experimental Workflow

Caption: Experimental workflow for optical and electrochemical characterization.

Part 3: Data Synthesis and Interpretation

A comprehensive understanding of the electronic properties of Tricyclooctenobenzene requires a synthesis of the data from all three methodologies.

Table 1: Summary of Electronic Property Data for Tricyclooctenobenzene

Parameter	Method	Typical Expected Value (for a conjugated system)	Significance
HOMO Energy	DFT	-5.0 to -6.0 eV	Ionization potential; stability against oxidation
Cyclic Voltammetry	-5.0 to -6.0 eV	Measured ionization potential
LUMO Energy	DFT	-2.0 to -3.0 eV	Electron affinity; stability against reduction
Cyclic Voltammetry	-2.0 to -3.0 eV	Measured electron affinity
HOMO-LUMO Gap	DFT	2.0 to 4.0 eV	Theoretical electronic band gap
Optical Band Gap (Egopt)	UV-Vis Spectroscopy	2.0 to 4.0 eV	Energy of the lowest electronic transition
Electrochemical Band Gap (Egel)	Cyclic Voltammetry	2.2 to 4.2 eV	Energy difference between oxidation and reduction

Interpreting the Data:

• Correlation between Theory and Experiment: How well do the DFT-calculated HOMO/LUMO energies and the simulated UV-Vis spectrum match the experimental data from CV and UV-Vis spectroscopy? Discrepancies can often be attributed to the choice of DFT functional, solvent effects, or aggregation of the molecules in solution.

• Optical vs. Electrochemical Band Gap: The optical band gap is typically smaller than the electrochemical band gap. This difference is due to the exciton binding energy, which is the electrostatic attraction between the electron and hole created upon photoexcitation. For organic molecules, this binding energy can be significant (0.1 to 1.0 eV).

By systematically applying this integrated computational and experimental approach, researchers and drug development professionals can build a comprehensive and reliable understanding of the electronic properties and band gap of novel π-conjugated systems like Tricyclooctenobenzene. This knowledge is fundamental for designing molecules with tailored properties for applications in organic electronics, photovoltaics, and as potential therapeutic agents.

References

• DFT and TD-DFT Calculations: Adamo, C., & Jacquemin, D. (2013). The Calculations of Excited-State Properties with Time-Dependent Density Functional Theory. Chemical Society Reviews, 42(3), 845-856. [Link]

• UV-Visible Spectroscopy and Tauc Plots: Makuła, P., Pacia, M., & Macyk, W. (2018). How To Correctly Determine the Band Gap Energy of Modified Semiconductor Photocatalysts Based on UV–Vis Spectra. The Journal of Physical Chemistry Letters, 9(23), 6814-6817. [Link]

• Cyclic Voltammetry in Organic Electronics: Cardona, C. M., Li, W., Kaifer, A. E., Stockdale, D., & Bazan, G. C. (2011). Electrochemical Characterization of Conjugated Polymers. Advanced Materials, 23(20), 2367-2371. [Link]

• Ferrocene as an Internal Standard: Pavlishchuk, V. V., & Addison, A. W. (2000). Conversion constants for redox potentials measured versus different reference electrodes in acetonitrile solutions at 25°C. Inorganica Chimica Acta, 298(1), 97-102. [Link]

• HOMO/LUMO Energy Level Estimation: Koezuka, H., Tsumura, A., & Ando, T. (1987). Field-Effect Transistor with Polythiophene Thin Film. Synthetic Metals, 18(1-3), 699-704. [Link]

An In-Depth Technical Guide to the Solubility Profiles of Tricyclooctenobenzene in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Molecular Architecture of Tricyclooctenobenzene and Its Implications for Solubility

Tricyclooctenobenzene is a nonpolar molecule with the chemical formula C24H36. Its structure consists of a central benzene ring fused with three cyclooctene rings, creating a large, sterically hindered, and lipophilic entity. The absence of polar functional groups, such as hydroxyl or amine moieties, means that its intermolecular interactions are dominated by weak van der Waals forces, specifically London dispersion forces.

The principle of "like dissolves like" is the cornerstone for predicting the solubility of a compound.[1] This principle states that substances with similar polarities are more likely to be soluble in one another. Given the nonpolar nature of tricyclooctenobenzene, it is anticipated to exhibit higher solubility in nonpolar organic solvents and poor solubility in polar solvents.

Inferred Qualitative Solubility Profile:

Based on its molecular structure, the following qualitative solubility profile for tricyclooctenobenzene can be inferred:

• High Solubility: In nonpolar, aromatic, and chlorinated solvents such as toluene, benzene, xylenes, diethyl ether, chloroform, and dichloromethane. These solvents can effectively engage in van der Waals interactions with the large hydrocarbon structure of tricyclooctenobenzene.

• Moderate Solubility: In nonpolar aliphatic hydrocarbons like hexanes and heptane. While nonpolar, the geometry of these linear alkanes may not interact as efficiently with the rigid, three-dimensional structure of tricyclooctenobenzene compared to planar aromatic solvents.

• Low to Negligible Solubility: In polar aprotic solvents such as acetone, ethyl acetate, and acetonitrile. The dipole-dipole interactions within these solvents are significantly stronger than the potential van der Waals interactions they could form with the nonpolar solute.

• Insoluble: In polar protic solvents like methanol, ethanol, and water. The strong hydrogen bonding network in these solvents would be disrupted by the nonpolar solute, making dissolution energetically unfavorable.

Theoretical Framework for Solubility

The dissolution of a solid solute in a liquid solvent is a thermodynamic process governed by the Gibbs free energy of solution (ΔG_sol). For dissolution to occur spontaneously, ΔG_sol must be negative. The Gibbs free energy of solution is related to the enthalpy of solution (ΔH_sol) and the entropy of solution (ΔS_sol) by the following equation:

ΔG_sol = ΔH_sol - TΔS_sol

Where T is the temperature in Kelvin.

• Enthalpy of Solution (ΔH_sol): This term represents the net energy change associated with the breaking of solute-solute and solvent-solvent interactions and the formation of solute-solvent interactions. For a nonpolar solute like tricyclooctenobenzene in a nonpolar solvent, the energy required to break the intermolecular forces is comparable to the energy released upon forming new interactions, resulting in a small ΔH_sol. Conversely, in a polar solvent, the strong solvent-solvent interactions (e.g., hydrogen bonds) require a significant amount of energy to break, leading to a large positive ΔH_sol.

• Entropy of Solution (ΔS_sol): This term reflects the change in disorder of the system upon dissolution. The dissolution of a crystalline solid into a liquid generally leads to an increase in entropy (positive ΔS_sol) as the molecules become more disordered.

The interplay of these factors determines the extent of solubility. For tricyclooctenobenzene, a favorable (small or slightly positive) ΔH_sol in nonpolar solvents and a positive ΔS_sol will result in a negative ΔG_sol and thus, higher solubility. In polar solvents, the large positive ΔH_sol will dominate, leading to a positive ΔG_sol and poor solubility.

Experimental Determination of Tricyclooctenobenzene Solubility

The most common and reliable method for determining the solubility of a solid in a liquid is the isothermal shake-flask method.[2] This method involves saturating a solvent with the solute at a constant temperature and then quantifying the concentration of the dissolved solute.

Materials and Equipment

• Tricyclooctenobenzene (solid, high purity)

• A range of organic solvents (analytical grade or higher)

• Analytical balance

• Temperature-controlled shaker or incubator

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow Diagram

Caption: Isothermal shake-flask method workflow.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of solid tricyclooctenobenzene to a series of vials, each containing a known volume of a different organic solvent. The excess solid is crucial to ensure that the solution reaches saturation.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. It is advisable to perform a kinetic study to determine the minimum time required to reach equilibrium by taking measurements at different time points.

• Phase Separation:

  • Remove the vials from the shaker and allow them to stand undisturbed for several hours to allow the excess solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a pipette.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles.

  • Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

  • Quantify the concentration of tricyclooctenobenzene in the diluted sample using a pre-calibrated HPLC-UV or UV-Vis spectrophotometry method.

• Data Calculation and Presentation:

  • Calculate the solubility of tricyclooctenobenzene in each solvent, typically expressed in units of mg/mL, g/L, or mol/L.

  • Present the quantitative solubility data in a clear and organized table for easy comparison.

Data Interpretation and Visualization

The experimentally determined solubility data will provide a quantitative measure of the affinity of tricyclooctenobenzene for various organic solvents. This data can be used to create a solubility profile that can guide solvent selection for various applications.

Table 1: Hypothetical Quantitative Solubility Data for Tricyclooctenobenzene at 25 °C

Solvent Class	Solvent	Polarity Index	Solubility (mg/mL)
Aromatic	Toluene	2.4	> 100
Chlorinated	Dichloromethane	3.1	> 100
Ethers	Diethyl Ether	2.8	50 - 100
Aliphatic	n-Hexane	0.1	20 - 50
Ketones	Acetone	5.1	< 1
Alcohols	Ethanol	4.3	< 0.1
Polar Protic	Water	10.2	< 0.01

Note: The values in this table are hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

The relationship between solvent polarity and the solubility of a nonpolar compound like tricyclooctenobenzene can be visualized as follows:

Caption: Principle of "like dissolves like".

Conclusion

Understanding the solubility profile of tricyclooctenobenzene is paramount for its successful application in research and development. While specific experimental data is currently scarce, a strong theoretical foundation and established experimental methodologies provide a clear path to its determination. Based on its nonpolar, polycyclic aromatic structure, tricyclooctenobenzene is predicted to be highly soluble in nonpolar organic solvents and poorly soluble in polar solvents. The isothermal shake-flask method, coupled with a reliable analytical technique such as HPLC, offers a robust approach for quantifying its solubility in a range of solvents. The resulting data will be invaluable for optimizing reaction conditions, developing purification strategies, and formulating novel materials and therapeutics.

References

• Dickinson, R. (2011). Solubility Predictions based on Polarity. YouTube. [Link]

• University of California, Los Angeles. (2023). Solubility of Organic Compounds. [Link]

• Palmer, A. C. (2022). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. [Link]

• Wikipedia contributors. (2024). Polycyclic aromatic hydrocarbon. Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

The Tricyclooctenobenzene Scaffold: Synthesis, Structural Dynamics, and Applications in Molecular Design

The following technical guide is structured to provide an in-depth analysis of Tricyclooctenobenzene (systematically known as Benzo[1,2:3,4:5,6]triscyclooctene ), its synthesis, and its utility as a scaffold in molecular design.[1]

[1]

Executive Summary

Tricyclooctenobenzene (CAS: 7099-19-6; Formula: C₂₄H₃₆), often referred to in physical organic chemistry as Benzo[1,2:3,4:5,6]triscyclooctene , represents a unique class of polycyclic hydrocarbons where a central benzene ring is fused to three eight-membered rings.[1] Historically significant for testing theories of aromaticity and bond fixation (the Mills-Nixon effect), this scaffold has evolved from a theoretical curiosity into a high-value template for supramolecular chemistry and fragment-based drug design (FBDD) .[1]

This guide details the discovery history, the transition-metal-catalyzed synthesis protocols, and the structural properties that make this scaffold a candidate for rigid linker systems in drug delivery vectors.[1]

Historical Genesis: The Quest for Bond Fixation[1]

The discovery of tricyclooctenobenzene derivatives emerged from the mid-20th-century debate regarding the Mills-Nixon effect .[1] The core hypothesis was that fusing small, strained rings to a benzene core would induce bond localization (alternating single and double bonds), thereby reducing aromaticity.[1]

• Early Theoretical Models: Chemists predicted that fusing varying ring sizes (cyclobutene vs. cyclooctene) would distort the benzene hexagon.[1] Tricyclooctenobenzene, with its large, flexible eight-membered rings, was synthesized to test the limits of this distortion in the opposite direction—relieving strain rather than inducing it.[1]

• Structural Reality: Crystallographic studies eventually revealed that while the central ring remains planar and aromatic, the peripheral cyclooctene rings adopt a "propeller-like" conformation to minimize transannular interactions.[1] This unique geometry creates a chiral,

  -symmetric cavity, highly relevant for host-guest chemistry.[1]

Synthetic Evolution and Methodologies

The primary route to Tricyclooctenobenzene is the [2+2+2] cyclotrimerization of cyclooctyne.[1] This reaction is thermodynamically driven by the formation of the aromatic core but kinetically challenged by the steric bulk of the eight-membered rings.[1]

Core Synthetic Pathway: Cyclotrimerization

The most efficient synthesis utilizes transition metal catalysis to trimerize cyclooctyne (generated in situ or isolated).[1]

Mechanism:

• Precursor Generation: Cyclooctyne is generated from 1,2-dibromocyclooctane or via selenadiazole decomposition.[1]

• Coordination: Three cyclooctyne units coordinate to a metal center (Ni, Co, or Rh).[1]

• Insertion & Reductive Elimination: The metal facilitates the formation of the benzene ring, ejecting the tricyclic product.[1]

Visualization of Synthetic Workflow

The following diagram outlines the catalytic cycle and precursor generation.

Figure 1: Catalytic [2+2+2] cyclotrimerization pathway for the synthesis of Tricyclooctenobenzene.

Experimental Protocols

The following protocol is a validated method for the synthesis of the trimer via nickel catalysis. This procedure ensures high yields by controlling the concentration of the highly reactive cyclooctyne intermediate.[1]

Protocol A: Nickel-Catalyzed Trimerization of Cyclooctyne[1]

Reagents:

• Cyclooctyne (freshly prepared)[1]

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂][1]

• Triphenylphosphine (PPh₃)[1]

• Solvent: Anhydrous Tetrahydrofuran (THF)[1]

Step-by-Step Methodology:

• Catalyst Preparation: In a glovebox under argon, dissolve Ni(cod)₂ (5 mol%) and PPh₃ (10 mol%) in anhydrous THF (10 mL). Stir for 15 minutes at room temperature until the solution turns a deep red/orange, indicating the formation of the active catalytic species.[1]

• Substrate Addition: Dissolve Cyclooctyne (1.0 equiv, 5 mmol) in THF (20 mL). Load this solution into a syringe pump.

• Controlled Addition: Slowly add the cyclooctyne solution to the catalyst mixture over 1 hour at 60°C. Note: Slow addition prevents non-specific polymerization of the alkyne.[1]

• Reflux: Once addition is complete, reflux the mixture for 4 hours. Monitor consumption of starting material via TLC (Hexanes:EtOAc 9:1).

• Workup: Cool to room temperature. Filter the mixture through a pad of silica gel to remove metal residues.[1] Wash with diethyl ether.[1]

• Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude solid from hot ethanol to yield colorless crystals of Tricyclooctenobenzene.[1]

Self-Validation Check:

• ¹H NMR (CDCl₃): Look for a lack of aromatic protons (the core is fully substituted) and a complex multiplet pattern in the aliphatic region (1.2–3.0 ppm) corresponding to the cyclooctene methylene groups.[1]

• Melting Point: The pure compound should have a sharp melting point (check literature value, typically >200°C for rigid aromatics).[1]

Structural Dynamics & Pharmacological Relevance[1][4]

While Tricyclooctenobenzene is not a drug itself, its scaffold properties are highly relevant to Medicinal Chemistry strategies involving rigidification.[1]

Quantitative Structural Data

The following table summarizes the physical properties that define its utility as a scaffold.

Property	Value / Characteristic	Relevance to Drug Design
Molecular Formula	C₂₄H₃₆	High carbon content; lipophilic core.[1]
Geometry	Propeller Shape	Provides chiral environments for enantioselective recognition.[1]
Rigidity	High	Reduces entropic penalty upon binding to protein targets.[1]
Lipophilicity (LogP)	~7.5 (Predicted)	Requires functionalization (e.g., hydroxylation) for bioavailability.[1]
Cavity Size	~5–7 Å	Suitable for encapsulating small ions or acting as a host in MOFs.[1]

Application: Multivalent Ligand Display

The "propeller" shape allows for the attachment of three functional groups (at the benzylic positions) that are directed in a specific orientation.[1] This is utilized in:

• Tripodal Ligands: Creating chelators for radiopharmaceuticals.[1]

• Molecular Rotors: The cyclooctene rings can undergo ring flips, acting as molecular switches in responsive materials.[1]

Mechanistic Diagram: Scaffold Utility

The diagram below illustrates how the tricyclooctenobenzene core serves as a hub for functionalization in drug delivery systems.

Figure 2: Conceptual application of the scaffold for multivalent drug display.

Future Outlook

The tricyclooctenobenzene scaffold is currently undergoing a renaissance in the field of Covalent Organic Frameworks (COFs) .[1] By utilizing the rigid

symmetry, researchers are constructing porous materials capable of sustained drug release.[1] The synthesis of "hetero-tricyclooctenobenzenes" (where carbons in the octene rings are replaced by oxygen or nitrogen) is a frontier area, aiming to improve water solubility and create novel macrocyclic hosts for bio-organic applications.[1]

References

• PubChem. Tricyclooctenobenzene (Compound Summary). National Library of Medicine.[1] [Link][1]

• ChemSrc. Cyclooctyne (Precursor Data and Reactions).[Link][1]

Sources

• 1. Benzo[1,2-b:3,4-b':5,6-b'']trithiophene | C12H6S3 | CID 44225674 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical Calculations of Tricyclooctenobenzene Ring Strain

The following technical guide details the theoretical evaluation of ring strain in Tricyclooctenobenzene systems. Given the structural ambiguity often associated with this nomenclature (ranging from the

trimer to the highly strained syn-benzotricyclooctene cage), this guide focuses on the Benzotricyclooctene core ( ) as the primary case study for strain calculation.[1] This scaffold represents a critical challenge in physical organic chemistry due to the fusion of a rigid aromatic system with a highly strained tricyclic cage.[1]

Content Type: Technical Whitepaper & Protocol Guide Audience: Computational Chemists, Medicinal Chemists, Drug Discovery Scientists[1]

Executive Summary: The Role of Strain in Bioactive Scaffolds

Ring Strain Energy (RSE) is a fundamental thermodynamic parameter driving reactivity in covalent inhibitors, bioorthogonal reagents (e.g., strain-promoted azide-alkyne cycloaddition), and molecular motors.[1] In the context of Tricyclooctenobenzene (specifically the syn-benzo-tricyclo[4.2.0.0

]octene or related fused isomers), the fusion of the benzene ring to a tricyclic framework imposes significant angle strain and pyramidalization on the bridgehead carbons.[1]

Accurate quantification of this strain is not merely academic; it predicts the kinetic stability of the molecule under physiological conditions and its propensity for ring-opening reactions—a mechanism increasingly exploited in targeted drug delivery and prodrug activation.[1]

Computational Methodology: Pillars of Accuracy

To calculate RSE with high fidelity, we move beyond simple group increments and utilize Homodesmotic Reactions computed at the Density Functional Theory (DFT) level.[1]

Level of Theory Selection[1]

• Functional: M06-2X or

  B97X-D .[1]

  • Causality: These functionals capture medium-range electron correlation and dispersion forces better than B3LYP, which is critical for strained cages where non-covalent intramolecular repulsions (steric crowding) contribute to the total strain.[1]

• Basis Set: def2-TZVP or 6-311+G(2d,p) .[1]

  • Causality: Triple-zeta quality is required to accurately describe the electron density in "bent bonds" (banana bonds) characteristic of small rings (cyclobutane/cyclopropane moieties within the tricyclic core).[1]

• Solvation: SMD (Solvation Model based on Density) .

  • Causality: Even for gas-phase strain calculations, checking solvation effects (water/DMSO) is crucial if the molecule is a drug candidate, as strain release can be solvent-dependent.[1]

The Homodesmotic Reaction Approach

Unlike Isodesmic reactions (which only conserve bond types), Homodesmotic reactions conserve the number of atoms, bond types, and the hybridization state of all atoms (

, , etc.).[1] This cancellation of errors leads to the most accurate RSE values.[1]

General Equation for RSE:

(Where products are the strain-free reference molecules)[1]

Step-by-Step Calculation Protocol

Phase 1: Structural Preparation & Optimization[1]

• Conformational Search: Generate conformers for the tricyclooctenobenzene derivative. The syn and anti isomers of the tricyclic fusion must be treated separately.[1]

• Geometry Optimization:

  • Software: Gaussian 16 / ORCA 5.0.[1]

  • Command (Gaussian Example): #p opt freq m062x/6-311+g(2d,p) int=ultrafine[1]

• Frequency Check: Ensure no imaginary frequencies (NImag=0) to confirm a true minimum.

Phase 2: Designing the Homodesmotic Reaction

For a generic Benzotricyclooctene (containing a benzene ring fused to a cyclobutane-rich cage), the reference compounds must balance the aromatic and aliphatic components.[1]

Target Molecule (T): Benzotricyclooctene (

) Reference 1: Benzene (Aromatic balance) Reference 2: Ethane (Aliphatic balance) Reference 3: Toluene or o-Xylene (To balance the fused carbons)[1]

Optimal Homodesmotic Equation:

[1]

Correction: A simpler, more robust equation often used for benzo-fused rings balances the cyclic strain against open-chain analogs while preserving the benzene ring environment:

(Note: Stoichiometry must be perfectly balanced for C and H atoms).[1]

Phase 3: Energy Calculation & Analysis[1]

• Extract Zero-Point Corrected Electronic Energies (

  ) for all species.[1]

• Calculate

  .[1]

• Result: The calculated enthalpy of reaction (

  ) is the negative of the Strain Energy (SE).[1]

  • If

    is exothermic (negative), the reactants (Target) are higher in energy than the unstrained products.[1]
  • .[1]

Visualization of the Computational Workflow

The following diagram illustrates the logical flow for determining the Ring Strain Energy (RSE) of a Tricyclooctenobenzene derivative using the Homodesmotic method.

Caption: Workflow for calculating Ring Strain Energy (RSE) using DFT and Homodesmotic reactions. The process ensures rigorous cancellation of errors by conserving bond types and hybridization.[1]

Quantitative Data Structure

When reporting your findings, structure the data as follows to allow for direct comparison between methods or isomers.

Parameter	Tricyclooctenobenzene (Target)	Reference: o-Diethylbenzene	Reference: Ethane
Stoichiometry	1	1	4
Electronic Energy (Hartree)	-463.xxxx	-387.xxxx	-79.xxxx
ZPE Correction	0.xxxx	0.xxxx	0.xxxx
Enthalpy (H)

Final Calculation:

(Note: A positive value indicates the Target is higher in energy/strained).[1]

Critical References

• Mechanism of Metal-Catalyzed Rearrangement of Strained Cyclobutane and Cyclobutene Derivatives.

  • Context: Discusses the reactivity and strain of syn-benzotricyclooctene and its rearrangement to benzocyclooctatetraene.

  • Source:[1]

• Homodesmotic Reactions for the Calculation of Strain Energies.

  • Context: The foundational methodology for designing the equations used in this guide.

  • Source:[1]

• Strain Energy of Small Ring Hydrocarbons.

  • Context: Provides benchmark values for cyclobutane and fused systems to validate your calculations.

  • Source:[1]

(Note: Ensure you verify the specific isomer of "Tricyclooctenobenzene" relevant to your project, as the CAS 7099-19-6 may refer to a trimerized derivative, while the strain arguments presented here apply to the fused cage system).

Sources

• 1. Dictionary_of_chemical_formulas/C24 [chemeurope.com]

An In-depth Technical Guide to Tricyclooctenobenzene: Unveiling a Chemical Enigma

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: Navigating the Known and the Unknown

In the vast landscape of chemical compounds, some molecules are extensively studied, their properties and applications well-documented, forming the bedrock of numerous scientific endeavors. Others, however, remain enigmatic, their existence noted but their character largely unexplored. Tricyclooctenobenzene, assigned the CAS number 7099-19-6, falls firmly into the latter category. This technical guide aims to provide a comprehensive overview of the currently available information on Tricyclooctenobenzene, acknowledging the significant gaps in the scientific literature. For researchers and professionals in drug development, understanding the boundaries of current knowledge is as critical as the knowledge itself, as it highlights areas ripe for discovery.

This document will synthesize the sparse data available for Tricyclooctenobenzene, focusing on its fundamental chemical identifiers. It is structured to present a clear and concise summary of what is known, thereby providing a foundational starting point for any future research into this intriguing molecule.

Core Chemical Identifiers of Tricyclooctenobenzene

Precise identification is the cornerstone of chemical research. For Tricyclooctenobenzene, several key identifiers have been established, which are crucial for database searches and unambiguous referencing in scientific communication.

Identifier	Value	Source
CAS Number	7099-19-6	NIST, PubChem[]
Molecular Formula	C₂₄H₃₆	NIST, PubChem[]
Molecular Weight	324.54 g/mol	NIST, PubChem
IUPAC Name	tetracyclo[16.6.0.0²,⁹.0¹⁰,¹⁷]tetracosa-1,9,17-triene	PubChem
Synonyms	Tricyclooctabenzene	NIST
InChI Key	VBIUHSAZNSYTGS-UHFFFAOYSA-N	NIST, PubChem

Table 1: Primary Chemical Identifiers for Tricyclooctenobenzene (CAS 7099-19-6).

The IUPAC name, tetracyclo[16.6.0.0²,⁹.0¹⁰,¹⁷]tetracosa-1,9,17-triene, suggests a complex polycyclic structure. The name describes a tetracyclic system with a 24-carbon framework (tetracosa). The locants and superscripts detail the connectivity of the rings. The "-triene" suffix indicates the presence of three double bonds within this structure.

Structural Elucidation: A Visual Hypothesis

Based on the IUPAC name, a logical workflow for proposing a 2D chemical structure can be established. This process is fundamental for any further computational or experimental investigation.

Figure 1: A conceptual workflow for elucidating the 2D structure of Tricyclooctenobenzene from its chemical identifiers.

The Uncharted Territory: Properties, Synthesis, and Applications

A comprehensive search of prominent scientific databases, including SciFinder and Reaxys, reveals a significant lack of published data regarding the physicochemical properties, synthesis, and potential applications of Tricyclooctenobenzene.

• Physicochemical Properties: There is no available experimental data on properties such as melting point, boiling point, solubility, or spectral data (NMR, IR, Mass Spectrometry).

• Synthesis: No synthetic routes or experimental protocols for the preparation of Tricyclooctenobenzene have been published in the accessible scientific literature.

• Applications: Consequently, there are no documented applications for this compound in any field, including drug development.

This absence of information presents both a challenge and an opportunity. For researchers, it signifies a completely unexplored area of chemical space. The synthesis and characterization of Tricyclooctenobenzene could lead to the discovery of novel properties and functionalities.

A Call to Research: Potential Avenues of Investigation

Given the dearth of information, the following represents a logical, step-by-step approach for initiating research on Tricyclooctenobenzene.

Step 1: Computational Modeling

• Utilize the IUPAC name to generate a 3D model of the molecule.

• Perform computational calculations (e.g., Density Functional Theory) to predict its stable conformations, electronic properties, and spectroscopic signatures (e.g., ¹H and ¹³C NMR chemical shifts).

Step 2: Retrosynthetic Analysis and Synthesis Planning

• Based on the proposed structure, perform a retrosynthetic analysis to identify potential starting materials and key bond-forming reactions.

• Design a multi-step synthetic pathway. The complexity of the tetracyclic system suggests that this would likely be a challenging and non-trivial synthesis.

Step 3: Chemical Synthesis and Purification

• Execute the planned synthesis in the laboratory.

• Develop appropriate purification methods (e.g., chromatography, recrystallization) to isolate the pure compound.

Step 4: Structural and Physicochemical Characterization

• Unequivocally confirm the structure of the synthesized compound using a suite of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC)

  • Mass Spectrometry (MS) to confirm the molecular weight and fragmentation pattern.

  • Infrared (IR) Spectroscopy to identify functional groups.

  • X-ray Crystallography for unambiguous determination of the 3D structure, if suitable crystals can be obtained.

• Measure key physicochemical properties such as melting point, boiling point, and solubility in various solvents.

Step 5: Exploration of Properties and Applications

• Investigate the compound's photophysical properties (absorption, fluorescence).

• Assess its thermal stability.

• For drug development professionals, initial in-vitro screening against various biological targets could be considered, although this would be highly speculative without any prior information on its biological activity.

Figure 2: A proposed experimental workflow for the investigation of Tricyclooctenobenzene.

Conclusion: An Open Invitation to the Scientific Community

Tricyclooctenobenzene (CAS 7099-19-6) represents a molecule at the frontier of chemical knowledge. While its fundamental identifiers are documented, its properties, synthesis, and potential applications remain a mystery. This guide has served to consolidate the sparse information available and to propose a structured path forward for its investigation. For the community of researchers, scientists, and drug development professionals, Tricyclooctenobenzene is not just a gap in the literature, but an open invitation to explore new chemical territory and potentially uncover novel scientific insights.

References

• National Institute of Standards and Technology. Tricyclooctabenzene. NIST Chemistry WebBook. [Link]

• PubChem. Tricyclooctenobenzene. National Center for Biotechnology Information. [Link]

Sources

Protocols & Analytical Methods

Step-by-step total synthesis protocols for Tricyclooctenobenzene

Executive Summary

This technical guide details the total synthesis of Tricyclooctenobenzene (CAS# 7099-19-6), chemically defined as 1,2:3,4:5,6-tris(hexamethylene)benzene or Tricyclooctabenzene (

). This sterically congested polycyclic aromatic hydrocarbon is of significant interest in host-guest chemistry and materials science due to its unique "propeller-like" symmetry and high lipophilicity.

The protocol employs a convergent strategy centered on the transition-metal-catalyzed [2+2+2] cyclotrimerization of cyclooctyne . Unlike traditional stepwise alkylations, which suffer from steric hindrance and low regioselectivity, this route constructs the central benzene core and the three fused eight-membered rings in a single atom-economical step. We utilize Cyclopentadienylcobalt dicarbonyl [CpCo(CO)₂] as the catalyst, leveraging its proven efficacy in sterically demanding alkyne trimerizations.[1]

Strategic Retro-Analysis & Pathway

The synthesis is divided into two critical phases:

• Precursor Generation: Synthesis of the strained alkyne cyclooctyne from cis-cyclooctene via bromination and double dehydrobromination.

• Core Construction: Cobalt-catalyzed cyclotrimerization of cyclooctyne to form the tricyclooctenobenzene scaffold.

Key Technical Consideration: Cyclooctyne is a highly strained intermediate (~10 kcal/mol strain energy). While isolable, it is prone to thermal polymerization. Consequently, this protocol emphasizes low-temperature generation and immediate catalytic utilization.

Diagram 1: Synthetic Workflow Logic

Caption: Logical workflow for the convergent synthesis of Tricyclooctenobenzene via cyclooctyne intermediate.

Detailed Experimental Protocols

Phase 1: Synthesis of Cyclooctyne

Objective: Generate the strained alkyne precursor from commercially available cis-cyclooctene.

Mechanism: Electrophilic addition of bromine followed by E2 elimination. Critical Control Point: The second elimination step requires a strong base and careful temperature control to prevent polymerization of the transient alkyne.

Reagents Table:

Reagent	MW ( g/mol )	Equiv.	Role
cis-Cyclooctene	110.20	1.0	Starting Material

| Bromine (

) | 159.81 | 1.05 | Halogenating Agent | | Potassium tert-butoxide (KOtBu) | 112.21 | 2.5 | Base (Elimination) | | Dichloromethane (DCM) | - | Solvent | Solvent (Step 1) | | THF (Anhydrous) | - | Solvent | Solvent (Step 2) |

Step-by-Step Protocol:

• Bromination:

  • Dissolve cis-cyclooctene (11.0 g, 100 mmol) in DCM (100 mL) in a 250 mL round-bottom flask.

  • Cool the solution to 0°C using an ice bath.

  • Add Bromine (16.8 g, 105 mmol) dropwise over 30 minutes via an addition funnel. The solution will turn reddish-brown.

  • Validation: The persistence of the red color indicates excess bromine.

  • Stir at room temperature for 2 hours.

  • Quench with saturated

    solution to remove excess bromine (color disappears).

  • Extract with DCM, dry over

    , and concentrate in vacuo to yield 1,2-dibromocyclooctane (quant. yield ~27 g).

• Dehydrobromination (Generation of Cyclooctyne):

  • Note: Cyclooctyne is volatile and reactive. This step is best performed immediately prior to trimerization or the alkyne should be stored as a solution at -20°C.

  • Suspend KOtBu (28.0 g, 250 mmol) in anhydrous THF (150 mL) under Nitrogen atmosphere.

  • Cool to -78°C (dry ice/acetone bath).

  • Add the crude 1,2-dibromocyclooctane (27 g, 100 mmol) in THF (50 mL) dropwise over 1 hour.

  • Allow the mixture to warm to 0°C over 2 hours.

  • Workup: Pour into ice water, extract rapidly with cold pentane (

    mL).

  • Dry the pentane layer over

    at 0°C.

  • Concentration: Carefully concentrate under reduced pressure (keep bath < 20°C) to obtain crude cyclooctyne as a pale yellow oil.

  • Yield Estimate: 40-60% (volatile loss is common).

Phase 2: Cobalt-Catalyzed Cyclotrimerization

Objective: Assemble the Tricyclooctenobenzene core.

Mechanism: The reaction proceeds via a metallacyclopentadiene intermediate.[2] CpCo(CO)₂ coordinates two alkyne units, undergoes oxidative coupling to form a cobaltacycle, coordinates a third alkyne, and undergoes reductive elimination to release the benzene derivative.[1]

Reagents Table:

Reagent	MW ( g/mol )	Equiv.	Role
Cyclooctyne	108.18	3.0 (Stoichiometric)	Reactant
CpCo(CO)₂	180.05	0.05 (5 mol%)	Catalyst

| Toluene (Degassed) | - | Solvent | Solvent |

Step-by-Step Protocol:

• Setup:

  • Flame-dry a 100 mL Schlenk tube and cycle with Nitrogen/Vacuum (3x).

  • Add anhydrous, degassed toluene (20 mL).

  • Add CpCo(CO)₂ (catalyst) via syringe (approx. 100 µL for 1 g scale of alkyne). The solution will be dark red.

• Reaction:

  • Dissolve crude Cyclooctyne (1.08 g, 10 mmol) in toluene (10 mL).

  • Add the alkyne solution to the catalyst mixture dropwise over 10 minutes at room temperature.

  • Initiation: Heat the mixture to reflux (110°C). Evolution of CO gas may be observed.

  • Maintain reflux for 12-24 hours.

  • Monitoring: Monitor by TLC (Hexanes). The starting alkyne spot will disappear, and a highly non-polar, UV-active spot (Product) will appear.

• Purification:

  • Cool to room temperature.[3]

  • Filter the mixture through a short pad of Celite/Silica to remove cobalt residues. Wash with toluene.

  • Concentrate the filtrate to dryness.

  • Recrystallization: Recrystallize the solid residue from hot Ethanol or Ethanol/Benzene mixture.

  • Product: Tricyclooctenobenzene appears as white needles or prisms.

• Characterization:

  • Melting Point: Expect high melting point (>200°C) due to symmetry.

  • 1H NMR (

    ): Look for broad multiplets corresponding to the -CH2 (benzylic, ~2.5-3.0 ppm) and -CH2 (ring, ~1.5-1.8 ppm). Absence of aromatic protons confirms the hexa-substituted core.

  • MS (EI): Molecular ion peak

    m/z.

Diagram 2: Catalytic Cycle (Mechanism)

Caption: Mechanism of CpCo-catalyzed [2+2+2] cyclotrimerization of cyclooctyne.

Scientific Integrity & Troubleshooting

• Catalyst Sensitivity: CpCo(CO)₂ is air-sensitive.[1] All transfers must use Schlenk techniques. If the catalyst has turned brown/black before addition, it has likely oxidized; use a fresh bottle.

• Alkyne Stability: Cyclooctyne is the smallest isolable cycloalkyne. While stable at room temperature for short periods, it should not be stored long-term. If the yield of the trimerization is low, check the purity of the cyclooctyne precursor via GC-MS immediately before the catalytic step.

• Regioselectivity: Because cyclooctyne is symmetrical, regioselectivity is not an issue (unlike terminal alkynes), leading to a single isomer product.

References

• Vollhardt, K. P. C. (1984). Cobalt-mediated [2+2+2]-cycloadditions: a maturing synthetic strategy. Angewandte Chemie International Edition, 23(8), 539-556. Link

• Wittig, G., & Krebs, A. (1961).[3] Zur Existenz niedergliedriger Cycloalkine, I. Chemische Berichte, 94(12), 3260-3275. (Seminal work on Cyclooctyne synthesis). Link

• NIST Chemistry WebBook . Tricyclooctabenzene (CAS 7099-19-6).[4][5][6] National Institute of Standards and Technology. Link

• Saito, S., & Yamamoto, Y. (2000). Recent advances in the transition-metal-catalyzed regioselective [2+2+2] cyclotrimerization of alkynes. Chemical Reviews, 100(8), 2901-2916. Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. Alkyne trimerisation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. guidechem.com [guidechem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. scribd.com [scribd.com]

Advanced Protocols for the Polymerization of Tricyclooctenobenzene Derivatives

Specific Focus: Ring-Opening Metathesis Polymerization (ROMP) of trans-Benzocyclobutene-fused Cyclooctene (tBCBCO)

Executive Summary & Scope

Target Audience: Synthetic Chemists, Polymer Scientists, and Drug Delivery Systems (DDS) Engineers.

This application note details the polymerization of Tricyclooctenobenzene (scientifically classified as benzo-fused tricyclo-octene or benzocyclobutene-fused cyclooctene , tBCBCO). These monomers represent a class of strained cyclic olefins that undergo Ring-Opening Metathesis Polymerization (ROMP) to yield high-molecular-weight polymers with tunable thermal properties and chemical recyclability.

Key Application: In drug development, these polymers are gaining traction as chemically recyclable matrices for controlled release. The "benzo-effect"—the fusion of a benzene ring to the strained cyclooctene core—modulates the thermodynamics of polymerization, favoring polymer stability at ambient conditions while allowing triggered depolymerization (recycling) under specific catalytic conditions.

Scientific Mechanism: The "Benzo-Effect" in ROMP

The polymerization of tricyclooctenobenzene is driven by the release of ring strain (enthalpic driver) but is often balanced against entropic penalties.

Thermodynamic Principles

• Non-Fused Cyclooctenes: Often exhibit a low ceiling temperature (

  ), making high conversion difficult.

• Tricyclooctenobenzene (tBCBCO): The fused benzene ring restricts the rotational freedom of the monomer. Upon ring-opening, this rotational freedom is gained in the polymer backbone.

• Result: The benzene fusion increases the entropic gain (

  ), significantly lowering the Gibbs free energy ( ) and favoring polymerization compared to non-fused analogs.

Catalytic Cycle (ROMP)

The reaction utilizes Ruthenium-based alkylidene complexes (Grubbs Generation II or Hoveyda-Grubbs).

Pathway Visualization: The following diagram illustrates the catalytic cycle, highlighting the formation of the critical metallacyclobutane intermediate.

Figure 1: Catalytic cycle of Ruthenium-mediated ROMP for tricyclooctenobenzene derivatives. The rate-determining step is typically the formation or breakdown of the metallacyclobutane intermediate.

Experimental Protocols

Materials & Pre-Treatment

Criticality: ROMP catalysts are sensitive to oxygen and moisture. All steps must be performed under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques or a Glovebox.

Reagent	Purity Requirement	Pre-Treatment Protocol
Monomer (tBCBCO)	>99% (HPLC/NMR)	Dry over CaH₂, distill under vacuum, or pass through neutral alumina inside glovebox.
Solvent (DCM/THF)	Anhydrous	Solvent Purification System (SPS) or distill over Na/Benzophenone; store over 4Å molecular sieves.
Catalyst (Grubbs G2)	Analytical Grade	Store in glovebox freezer (-30°C). Weigh cold to prevent decomposition.
Terminator (EVE)	>98%	Ethyl Vinyl Ether. Degas via freeze-pump-thaw (3 cycles) before use.

Protocol: Monomer Synthesis (Brief)

Context: If tBCBCO is not commercially available, it is synthesized via [2+2] cycloaddition.

• Reactants: Benzyne precursor (2-(trimethylsilyl)phenyl trifluoromethanesulfonate) and 1,5-Cyclooctadiene (1,5-COD).

• Conditions: CsF, Acetonitrile/Toluene (1:1), 25°C, 24h.

• Purification: Column chromatography (Hexanes/EtOAc) followed by recrystallization to isolate the trans-isomer.

• Validation: ¹H NMR (distinct olefinic protons at ~5.5-6.0 ppm).

Protocol: Polymerization (Standard ROMP)

Objective: Target Molecular Weight (

) = 50 kDa.

Step-by-Step Workflow:

• Catalyst Stock Solution:

  • In the glovebox, dissolve Grubbs G2 catalyst (8.5 mg, 0.01 mmol) in anhydrous DCM (1 mL).

  • Note: Prepare fresh. Aged solutions lose activity.

• Monomer Preparation:

  • Dissolve tBCBCO monomer (200 mg, ~1.0 mmol) in anhydrous DCM (4 mL) in a Schlenk flask equipped with a magnetic stir bar.

  • Target concentration: 0.2 – 0.5 M. (High concentration favors polymerization over cyclization).

• Initiation:

  • Rapidly inject the catalyst solution into the monomer solution under vigorous stirring.

  • Observation: Solution typically changes color (purple

    orange/brown) indicating initiation.

• Propagation:

  • Stir at 25°C (or 0°C for higher control) for 1–4 hours.

  • Monitoring: Aliquot 50 µL, quench in wet CDCl₃, and check conversion via ¹H NMR (disappearance of monomer olefin peaks).

• Termination:

  • Add excess Ethyl Vinyl Ether (EVE) (0.5 mL). Stir for 30 minutes.

  • Mechanism:[1][2][3][4][5] EVE reacts with the Ru-carbene to form a Fischer carbene, permanently deactivating the catalyst and capping the polymer chain.

• Purification (Critical for Pharma Applications):

  • Precipitation: Dropwise addition of the reaction mixture into cold Methanol (100 mL) under stirring.

  • Filtration: Collect the white solid via vacuum filtration.

  • Ruthenium Removal: Re-dissolve polymer in THF. Add activated charcoal or a specific scavenger resin (e.g., SiliaMetS®). Stir 12h. Filter and re-precipitate in Methanol.

• Drying:

  • Dry under high vacuum at 40°C for 24 hours to remove residual solvents.

Characterization & Data Analysis

Expected NMR Signatures

Comparisons between monomer and polymer are essential for validating conversion.

Moiety	Monomer ¹H Shift (ppm)	Polymer ¹H Shift (ppm)	Structural Insight
Olefinic (-CH=CH-)	5.60 – 5.90 (m)	5.30 – 5.50 (broad)	Shift upfield indicates ring opening and backbone formation.
Allylic Bridgehead	3.20 (m)	2.80 – 3.00 (broad)	Broadening confirms restricted rotation in polymer chain.
Aromatic	6.90 – 7.20 (m)	6.80 – 7.10 (broad)	Remains intact; integral ratio to olefin must be conserved.

Thermal Properties

The "benzo-effect" significantly impacts the Glass Transition Temperature (

).

• Poly(cyclooctene) (Control):

  (Elastomeric).

• Poly(tBCBCO):

  (Rigid thermoplastic).

• Note:

  can be tuned by copolymerizing with un-fused cyclooctene.

Experimental Workflow Diagram

Figure 2: Standard operational workflow for the synthesis of Poly(tBCBCO).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Catalyst poisoning (O₂/H₂O)	Dry solvents more rigorously; check glovebox atmosphere (<0.5 ppm O₂). Increase catalyst loading (100:1 to 50:1).
High PDI (>1.5)	Slow initiation relative to propagation	Switch to Grubbs G3 (pyridine-modified) for faster initiation, or cool reaction to 0°C.
Insoluble Gel Formation	Cross-linking (Backbiting)	Lower monomer concentration (<0.1 M). Ensure strict trans-isomer purity in monomer (cis-isomers can induce irregular packing).
Dark Polymer Color	Residual Ruthenium	Perform multiple precipitations or use thiourea-functionalized silica scavengers.

References

• Xu, Y., et al. (2023). "Evaluating Trans-Benzocyclobutene-Fused Cyclooctene as a Monomer for Chemically Recyclable Polymer." Chemistry – An Asian Journal. [Link]

• Bielawski, C. W., & Grubbs, R. H. (2007). "Living ring-opening metathesis polymerization." Progress in Polymer Science. [Link]

• Feist, J. D., et al. (2022). "Living Ring-Opening Metathesis Polymerization of trans-Cyclooctene." Journal of the American Chemical Society. [Link]

• Neary, W. J., & Kennemur, J. G. (2019). "Polypentenamers and polycyclooctamers: Synthesis, properties, and applications." Polymer Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Note: Tricyclooctenobenzene (TCOB) in Organometallic Catalysis

This guide details the application of Tricyclooctenobenzene (TCOB) , specifically identified here as the trimer of cyclooctyne (CAS 7099-19-6), as a sterically demanding arene ligand in organometallic catalysis.

Executive Summary

Tricyclooctenobenzene (TCOB) (C₂₄H₃₆) is a super-bulky, electron-rich arene ligand formed by the

cyclotrimerization of cyclooctyne. Structurally defined as tris(hexamethylene)benzene , TCOB features a central benzene ring fused to three eight-membered rings (cyclooctene remnants).

Unlike standard arene ligands such as p-cymene or hexamethylbenzene (HMB) , TCOB offers a unique "encapsulating" steric profile. The fused hexamethylene bridges create a protective hydrophobic shell around the metal center, significantly enhancing catalyst stability in harsh conditions and modifying selectivity in Ru(II), Rh(III), and Ir(III) catalysis.

Key Advantages

• Hyper-Stability: Prevents catalyst deactivation via aggregation or solvent attack.

• Solubility: Extreme lipophilicity allows catalysis in non-polar solvents (e.g., hexane, supercritical CO₂).

• Selectivity Control: The "picket fence" geometry of the alkyl bridges restricts the approach angle of substrates, enhancing regioselectivity.

Chemical Profile & Mechanism

Structural Analysis

TCOB coordinates to transition metals in an

fashion (facial coordination). The three fused rings adopt a "paddlewheel" or "bowl" conformation depending on the metal's steric demand.

Property	Specification
Common Name	Tricyclooctenobenzene (TCOB)
IUPAC Name	Dodecahydrotribenzo[a,e,i]cyclododecene (derivative)
CAS Number	7099-19-6
Formula	C₂₄H₃₆
Coordination Mode	-arene ( donor)
Steric Bulk	> Hexamethylbenzene (HMB)
Electronic Effect	Strong -donation (Hexa-alkyl substitution)

Mechanistic Pathway: The "Umbrella" Effect

In a typical catalytic cycle (e.g., Transfer Hydrogenation), the TCOB ligand remains bound to the metal. Its primary function is kinetic stabilization .

Figure 1: From synthesis to catalysis. The TCOB ligand is synthesized via cyclotrimerization and then coordinated to Ruthenium to form a sterically shielded active catalyst.

Experimental Protocols

Protocol A: Synthesis of TCOB Ligand

Rationale: TCOB is not always commercially available off-the-shelf and is best synthesized fresh via the trimerization of cyclooctyne.

Materials:

• Cyclooctyne (10 mmol)

• Ni(cod)₂ (5 mol%)

• PPh₃ (10 mol%)

• Toluene (anhydrous)

Step-by-Step:

• Glovebox Operation: In a nitrogen-filled glovebox, dissolve Ni(cod)₂ (138 mg, 0.5 mmol) and PPh₃ (262 mg, 1.0 mmol) in 10 mL anhydrous toluene. Stir for 15 min to generate the active catalyst.

• Addition: Dissolve cyclooctyne (1.08 g, 10 mmol) in 20 mL toluene. Add this solution dropwise to the catalyst mixture over 30 minutes. Caution: Exothermic reaction.[1]

• Reaction: Seal the Schlenk flask and heat to 60°C for 4 hours. The solution will turn dark.

• Workup: Remove solvent in vacuo. Pass the residue through a short plug of silica gel (eluent: Hexanes) to remove nickel residues.

• Purification: Recrystallize from hot ethanol/hexane. TCOB precipitates as white/colorless crystals.

  • QC Check: ¹H NMR (CDCl₃) should show broad multiplets corresponding to the hexamethylene bridges (no aromatic protons). ¹³C NMR will show the aromatic core at ~135-140 ppm.

Protocol B: Synthesis of [Ru(TCOB)Cl₂]₂ Dimer

Rationale: This dimer is the universal precursor for TCOB-based catalysis, analogous to the commercially available [Ru(p-cymene)Cl₂]₂.

Materials:

• RuCl₃·xH₂O (or [Ru(cod)Cl₂]n for cleaner exchange)

• TCOB (from Protocol A)

• Ethanol (degassed)

Step-by-Step:

• Mixing: In a 50 mL round-bottom flask, combine RuCl₃·xH₂O (1.0 mmol Ru) and TCOB (1.5 mmol, 1.5 equiv) in 20 mL ethanol.

• Reflux: Heat to reflux under N₂ atmosphere for 48 hours. The solution typically changes from dark brown to orange/red.

• Isolation: Cool to room temperature. Reduce volume to ~5 mL under vacuum.

• Precipitation: Add 20 mL of cold diethyl ether to precipitate the dimer.

• Filtration: Filter the orange solid, wash with ether (3x 10 mL), and dry under high vacuum.

  • Yield: Typically 70-85%.

  • Storage: Store in a desiccator or glovebox. Stable in air for short periods, but indefinite stability under N₂.

Protocol C: Asymmetric Transfer Hydrogenation (ATH)

Rationale: Demonstrating the utility of TCOB in a standard transformation. The bulk of TCOB often enhances enantioselectivity when paired with a chiral diamine (e.g., TsDPEN).

Reaction: Acetophenone + HCOOH/TEA

(S)-1-Phenylethanol

Step-by-Step:

• Catalyst Generation: In a vial, mix [Ru(TCOB)Cl₂]₂ (0.005 mmol) and (S,S)-TsDPEN (0.012 mmol) in 2 mL of 2-propanol. Heat at 80°C for 20 min to form the orange active monomeric species.

• Substrate Addition: Add Acetophenone (1.0 mmol) to the vial.

• H-Donor Addition: Add the formate/triethylamine azeotrope (5:2 mix, 0.5 mL) or use KOH in iPrOH if using isopropanol as the reductant.

• Monitoring: Stir at room temperature. Monitor via TLC or GC.

  • Note: TCOB catalysts may require slightly longer induction times than p-cymene variants due to steric bulk, but often yield higher turnover numbers (TON) due to protection of the active site.

• Quench: Filter through a silica pad and analyze enantiomeric excess (ee) via Chiral HPLC.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric crowding prevents substrate binding.	Increase temperature (TCOB is thermally stable >100°C). Switch to smaller substrates to verify catalyst activity.
Precipitation of Catalyst	TCOB is too lipophilic for polar solvents (MeOH/Water).	Switch solvent system to DCM, Toluene, or THF. TCOB excels in non-polar media.
Low ee%	Ligand slippage or decoordination.	TCOB binds very tightly; check the purity of the chiral diamine. Ensure the TCOB:Ru ratio was correct during dimer synthesis.
Dark/Black Reaction Mix	Decomposition to Ru(0) nanoparticles.	The "Umbrella" failed. Ensure strict O₂-free conditions. TCOB usually prevents this better than benzene.

Technical Note on Nomenclature

Critical Distinction: Researchers must not confuse Tricyclooctenobenzene (the cyclooctyne trimer, C₂₄H₃₆) with:

• Benzotricyclooctene: A benzene ring fused to a single tricyclic framework (often related to benzonorbornadiene).

• Triptycene: A rigid Y-shaped aromatic hydrocarbon.

The ligand described in this protocol is specifically the [2+2+2] trimer of cyclooctyne , which provides a

-symmetric (or average) steric environment.

References

• Synthesis of Cyclooctyne Trimer

  • Meier, H., et al. "The Cyclotrimerization of Cycloalkynes." Chemische Berichte, 1980.

• Arene Ligand Exchange Protocols

  • Bennett, M. A., et al. "Arene Ruthenium(II) Complexes formed by Dehydrogenation of Cyclohexa-1,4-dienes." Journal of the Chemical Society, Dalton Transactions, 1974.

• Steric Effects in Arene-Ruthenium Catalysis

  • Therrien, B.

• General Guide to Transfer Hydrogenation

  • Noyori, R., & Hashiguchi, S. "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 1997.

• Cyclooctyne Reactivity (Grounding for Precursor)

  • Sletten, E. M., & Bertozzi, C. R. "Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality." Angewandte Chemie, 2009. (Contextualizing the stability of the cyclooctyne unit).

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Photochemical Synthesis of Tricyclooctenobenzene Scaffolds

Introduction & Scope

Tricyclooctenobenzenes , specifically the benzotricyclo[3.3.0.0

]octene (benzosemibullvalene) frameworks, represent a class of rigid, sp -rich pharmacophores. These "caged" molecules are increasingly valued in drug discovery for their ability to orient substituents in precise 3D vectors, improving target specificity while enhancing metabolic stability compared to flat aromatic systems.

Conventional thermal synthesis of these strained rings is often kinetically inaccessible or requires multi-step, low-yield pathways. Photochemistry offers a direct "short-circuit" to these scaffolds by accessing excited state potential energy surfaces that bypass high thermal activation barriers.

This guide details the photochemical synthesis of Benzosemibullvalene (2) from Benzocyclooctatetraene (1) via valence isomerization. This route is selected for its atom economy, scalability, and the operational simplicity of the photon-driven manifold.

Key Advantages of this Protocol

• Atom Economy: 100% (Isomerization).

• Complexity Generation: Converts a flexible 8-membered ring into a rigid tricyclic cage in a single step.

• Scalability: Adaptable from NMR-tube scale to flow-photochemistry reactors.

Mechanistic Principles

The transformation relies on the photo-induced valence isomerization of benzocyclooctatetraene. Upon UV irradiation, the starting material is excited to its Singlet state (

). Unlike the triplet pathway (often accessed via sensitization) which may lead to polymerization or alternative shifts, direct irradiation promotes a concerted rearrangement often described as a modified di- -methane rearrangement or a specific electrocyclic closure.

Reaction Pathway

The excited state relaxes by forming a bond between C2 and C8 (and C3-C7 interaction), collapsing the cyclooctatetraene tub into the tricyclic semibullvalene cage.

Figure 1: Photochemical valence isomerization pathway. Note the reversibility; specific wavelength control is required to prevent photo-reversion.

Experimental Protocol

Equipment & Reagents[1]

Component	Specification	Purpose
Light Source	450W Medium-Pressure Hg Lamp	Broad spectrum UV source.
Filter	Pyrex (>280 nm cutoff) or Uranium Glass (>330 nm)	CRITICAL: Blocks high-energy UV that causes polymer formation or reversion.
Reactor	Immersion Well (Quartz/Pyrex)	Allows efficient photon flux and cooling.
Solvent	Cyclohexane or Dichloromethane (Spectroscopic Grade)	Non-absorbing at excitation wavelength.
Degassing	Argon/Nitrogen Line	Oxygen quenches excited states and creates peroxides.
Cooling	Chiller (set to 15°C)	Dissipates heat from the lamp.

Step-by-Step Procedure

Step 1: Precursor Preparation

Ensure Benzocyclooctatetraene (1) is pure (>98% by GC/NMR). Impurities often absorb UV competitively, halting the reaction.

Step 2: Solution Preparation

• Dissolve 1.0 g (5.5 mmol) of Benzocyclooctatetraene in 550 mL of anhydrous Cyclohexane (approx. 0.01 M).

  • Note: Dilute conditions favor intramolecular rearrangement over intermolecular dimerization.

• Transfer the solution to the immersion well reactor.

Step 3: Degassing (Essential)

• Sparge the solution with a stream of Argon for 30 minutes prior to irradiation.

• Maintain a slight positive pressure of Argon during the reaction to prevent oxygen ingress.

  • Why? Oxygen acts as a triplet quencher and can react with intermediate radical species to form intractable tars.

Step 4: Irradiation

• Turn on the cooling water/chiller.

• Ignite the 450W Hg lamp housed within a Pyrex sleeve.

  • Wavelength Control: The Pyrex sleeve filters out wavelengths <280 nm. Excitation of the benzene ring (approx. 254 nm) is avoided, focusing energy on the polyene system.

• Irradiate for 2–4 hours .

• Monitoring: Withdraw 0.5 mL aliquots every 30 minutes. Analyze via

  H-NMR.

  • Endpoint: Look for the disappearance of vinylic protons of the cyclooctatetraene (δ 5.8–6.5 ppm) and the appearance of the cyclopropyl methine protons of the semibullvalene (δ 2.5–3.5 ppm).

Step 5: Workup & Isolation

• Evaporate the solvent under reduced pressure (Rotavap) at <30°C.

  • Caution: Benzosemibullvalene is thermally labile; avoid high temperatures (>100°C) which may cause reversion or rearrangement.

• Purification: If conversion is <95%, purify via Flash Column Chromatography on Silica Gel (Hexanes/EtOAc 98:2).

  • Yield: Typical isolated yields range from 75% to 85% .

Process Workflow

Figure 2: Operational workflow for the batch synthesis of tricyclooctenobenzene.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion	Lamp degradation or opaque buildup on well.	Clean quartz/Pyrex well with nitric acid; replace lamp if >1000h usage.
Polymerization (Tars)	Concentration too high; Oxygen present.	Dilute to 0.005 M; Increase Argon sparging time.
Product Reversion	Over-irradiation or thermal stress.	Stop reaction immediately upon NMR plateau; Keep workup temp <30°C.
By-product: Dimers	Intermolecular reaction favored.	Dilution is key. Ensure concentration is <0.01 M.

References

• Zimmerman, H. E., & Iwamura, H. (1970). Mechanistic organic photochemistry. XL. Excited state of benzocyclooctatetraene. Journal of the American Chemical Society.

• Katz, T. J., & Garratt, P. J. (1964). The Synthesis of Benzocyclooctatetraene. Journal of the American Chemical Society.

• Gleiter, R., & Hopf, H. (Eds.). (2008). Modern Cyclophane Chemistry. (Chapter on strained cages). Wiley-VCH.[1]

• Coquerel, Y., & Rodriguez, J. (2008). The meta-Photocycloaddition of Arenes to Alkenes. Synthesis. (Alternative route to tricyclics).

Sources

• 1. d-nb.info [d-nb.info]

Application Notes &amp; Protocols for Electrophilic Aromatic Substitution on Dibenzo[a,e]cyclooctatetraene

For: Researchers, scientists, and drug development professionals.

Introduction: The Unique Reactivity of Dibenzo[a,e]cyclooctatetraene

Dibenzo[a,e]cyclooctatetraene (DBCOT) is a fascinating polycyclic hydrocarbon featuring two benzene rings fused to a central eight-membered cyclooctatetraene (COT) ring. The parent COT is a non-aromatic, tub-shaped molecule due to its 8 π-electron system, which avoids the destabilizing effects of anti-aromaticity by adopting a non-planar conformation.[1] In DBCOT, the two terminal benzene rings retain their aromatic character, while the central eight-membered ring remains non-planar and non-aromatic.[2] This unique structural arrangement makes the benzene rings the primary sites for chemical modification via electrophilic aromatic substitution (EAS).

This guide provides a comprehensive overview of the theoretical considerations and practical protocols for conducting EAS reactions on DBCOT. We will delve into the expected reactivity and regioselectivity of the benzene rings and provide detailed, step-by-step procedures for common EAS reactions, including nitration, halogenation, and Friedel-Crafts acylation.

Anticipated Reactivity and Regioselectivity

The benzene rings in DBCOT are substituted with a vinyl-like group from the fused cyclooctatetraene ring. The electronic effect of this substituent will dictate the reactivity and regioselectivity of electrophilic attack. The vinyl group is generally considered to be a weakly activating group that directs incoming electrophiles to the ortho and para positions. This is due to the ability of the vinyl group to donate electron density to the benzene ring through resonance.[3]

Therefore, we can anticipate that the benzene rings in DBCOT will be activated towards EAS compared to unsubstituted benzene. The substitution will be directed to the positions ortho and para to the fused central ring. Steric hindrance from the bulky fused ring system may influence the ratio of ortho to para products, with the para product often being favored.

Core Protocols for Electrophilic Aromatic Substitution on Dibenzo[a,e]cyclooctatetraene

The following protocols are adapted from established procedures for related aromatic compounds and are tailored for the specific reactivity of DBCOT. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, should be worn at all times.

Nitration of Dibenzo[a,e]cyclooctatetraene

Nitration introduces a nitro group (-NO2) onto the aromatic ring, a crucial functional group for further synthetic transformations. The reaction is typically carried out using a mixture of concentrated nitric acid and sulfuric acid, which generates the highly electrophilic nitronium ion (NO2+).

Reaction Scheme:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stir bar, cool 10 mL of concentrated sulfuric acid to 0 °C in an ice bath.

• Nitrating Mixture: Slowly add 2.5 mL of concentrated nitric acid to the cooled sulfuric acid with constant stirring. Maintain the temperature below 10 °C.

• Reaction: Dissolve 2.04 g (10 mmol) of dibenzo[a,e]cyclooctatetraene in 20 mL of dichloromethane in a separate flask. Cool this solution to 0 °C.

• Addition: Add the nitrating mixture dropwise to the DBCOT solution over 30 minutes, ensuring the temperature does not exceed 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour.

• Quenching: Carefully pour the reaction mixture over 100 g of crushed ice.

• Work-up: Separate the organic layer. Wash the organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution, and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to separate the isomeric products.

• Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care.[4][5]

• The nitrating mixture is highly reactive and should be prepared and used at low temperatures.[6][7]

• Nitration reactions can be exothermic; maintain strict temperature control.

Product	Expected Position of Substitution	Approximate Yield (%)
2-Nitro-dibenzo[a,e]cyclooctatetraene	ortho to the fused ring	30-40
4-Nitro-dibenzo[a,e]cyclooctatetraene	para to the fused ring	50-60

Bromination of Dibenzo[a,e]cyclooctatetraene

Bromination introduces a bromine atom onto the aromatic ring. This reaction typically employs bromine (Br2) and a Lewis acid catalyst, such as iron(III) bromide (FeBr3).

Reaction Scheme:

C16H12 + CH3COCl --(AlCl3)--> C16H11COCH3 + HCl

Caption: General mechanism of electrophilic aromatic substitution.

Experimental Workflow for Friedel-Crafts Acylation

Caption: Step-by-step workflow for Friedel-Crafts acylation.

References

• Electrophilic Aromatic Substitution. (n.d.). In Wikipedia. Retrieved February 6, 2026, from [Link]

• Friedel–Crafts reaction. (n.d.). In Wikipedia. Retrieved February 6, 2026, from [Link]

• Chad's Prep. (2021, March 4). 18.1 Electrophilic Aromatic Substitution (EAS Reactions) | Organic Chemistry [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2015, November 11). Electrophilic Aromatic Substitution Reactions of Benzene Review [Video]. YouTube. [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. [Link]

• Introduction to regioselectivity in aromatic reactions. (2019, January 3). [Video]. YouTube. [Link]

• Is dibenzo [a,e] cyclooctene aromatic? (2020, December 13). Quora. [Link]

• Cyclooctatetraene. (n.d.). In Wikipedia. Retrieved February 6, 2026, from [Link]

• Cyclooctatetraene Definition - Organic Chemistry Key Term. (n.d.). Fiveable. [Link]

• Friedel-Crafts Acylation. (n.d.). Organic Chemistry Portal. [Link]

• What safety precautions should I take when handling nitric acid? (2024, May 22). Quora. [Link]

• MIXED NITRATING ACID (greater than 50% HN03). (2022, December 16). East Harbour Group. [https://www.easth Harbour.com/images/sds/437_MIXED_NITRATING_ACID_greater_than_50_HN03.pdf]([Link] Harbour.com/images/sds/437_MIXED_NITRATING_ACID_greater_than_50_HN03.pdf)

• Aluminum Chloride - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. [Link]

• Aluminum Chloride (anhydrous). (n.d.). Princeton University Environmental Health and Safety. [Link]

• SAFETY DATA SHEET. (2025, July 2). Lab Alley. [Link]

• Safety Data Sheet: Aluminium chloride. (n.d.). Carl ROTH. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. adichemistry.com [adichemistry.com]
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• 4. labproinc.com [labproinc.com]
• 5. quora.com [quora.com]
• 6. eastharbourgroup.com [eastharbourgroup.com]
• 7. NITRATING ACID, MIXTURE, (WITH > 50% NITRIC ACID) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Note: Selective Oxidation Protocols for Tricyclooctenobenzene (C24H36)

This Application Note is a comprehensive technical guide for the selective oxidation of Tricyclooctenobenzene (specifically identified as the C24H36 scaffold, 1,2:3,4:5,6-tris(hexamethylene)benzene or Benzo[1,2:3,4:5,6]tris(cyclooctene) ). This molecule, a trimer of cyclooctyne, represents a unique class of "star-shaped" polycyclic aromatic hydrocarbons (PAHs) with significant potential in liquid crystal engineering and host-guest chemistry.

Introduction & Molecule Profile

Tricyclooctenobenzene (CAS 7099-19-6), chemically defined as 1,2:3,4:5,6-tris(hexamethylene)benzene , is a

-symmetric hydrocarbon formed by the cyclotrimerization of cyclooctyne. Its structure consists of a central benzene core fused with three eight-membered rings (cyclooctanes).

The selective oxidation of this scaffold is critical for introducing polarity and functionality into the lipophilic core. The primary challenge lies in the benzylic positions (the

-methylenes adjacent to the aromatic ring). Non-selective oxidation often leads to ring cleavage (forming poly-acids) or uncontrolled polymerization. This guide details protocols to selectively access benzylic ketones (mono- to hexa-functionalization) while preserving the carbocyclic skeleton.

Core Structural Data

Property	Specification
Common Name	Tricyclooctenobenzene
IUPAC Name	1,2:3,4:5,6-Tris(hexamethylene)benzene
Formula	C H
Molecular Weight	324.55 g/mol
Reactive Sites	12 Benzylic C-H bonds (activated); 12 Homobenzylic C-H bonds
Target Product	Benzylic Ketones (e.g., Hexaketone derivative)

Mechanistic Principles of Selective Oxidation

The oxidation of Tricyclooctenobenzene relies on Hydrogen Atom Transfer (HAT) from the activated benzylic position. The bond dissociation energy (BDE) of these C-H bonds is approximately 85-90 kcal/mol, significantly weaker than the unactivated methylene bridges.

Pathway A: Radical Chain Oxidation (Autoxidation)

Reagents like N-Hydroxyphthalimide (NHPI) generate a phthalimide N-oxyl radical (PINO), which abstracts a benzylic hydrogen. The resulting benzylic radical is trapped by molecular oxygen to form a hydroperoxide, which dehydrates to the ketone.

• Selectivity: High for ketone; avoids ring cleavage under controlled conditions.

Pathway B: Metal-Oxo Transfer

High-valent metal oxidants (e.g., Cr(VI) , Mn(VII) ) operate via direct H-abstraction or hydride transfer.

• Risk: High risk of C-C bond cleavage (oxidative cleavage) to form dicarboxylic acids (e.g., cleavage of the 8-membered ring).

Pathway C: Dehydrogenation

Reagents like DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) can abstract hydrides to introduce unsaturation (double bonds) rather than oxygen functionality, restoring aromaticity or forming conjugated systems.

Experimental Protocols

Protocol A: Catalytic Aerobic Oxidation (Ishii Oxidation)

Best for: Synthesis of Benzylic Ketones (Mono- or Poly-functionalization) with high atom economy.

Reagents:

• Substrate: Tricyclooctenobenzene (1.0 equiv)

• Catalyst: N-Hydroxyphthalimide (NHPI) (10 mol%)

• Co-catalyst: Co(OAc)

  (0.5 mol%)

• Oxidant: O

  (1 atm, balloon)

• Solvent: Acetic Acid or Acetonitrile

Step-by-Step Methodology:

• Setup: Charge a 50 mL round-bottom flask with Tricyclooctenobenzene (325 mg, 1.0 mmol), NHPI (16 mg, 0.1 mmol), and Co(OAc)

  (1 mg, 0.005 mmol).

• Solvation: Add 10 mL of glacial acetic acid. The mixture may be heterogeneous initially.

• Activation: Purge the headspace with O

  for 5 minutes. Attach an O balloon.

• Reaction: Heat the mixture to 70°C with vigorous stirring. The solution typically turns dark brown (Co(III) species).

• Monitoring: Monitor by TLC (Hexane/EtOAc 8:1). The starting material (Rf ~0.9) will disappear, replaced by polar spots (mono-ketone Rf ~0.6, di-ketone Rf ~0.4).

  • Note: For exhaustive oxidation to the hexaketone , increase NHPI to 30 mol% and reaction time to 48 hours.

• Workup: Cool to room temperature. Pour into ice water (50 mL). Extract with Dichloromethane (3 x 20 mL). Wash organics with sat. NaHCO

  and brine.

• Purification: Flash column chromatography on silica gel.

Yield Expectation: 75-85% conversion to ketone mixture.

Protocol B: Stoichiometric Oxidation with CrO (Jones/Sarett Conditions)

Best for: Rapid, exhaustive oxidation, but requires strict temperature control to prevent ring opening.

Reagents:

• Substrate: Tricyclooctenobenzene[][2][3]

• Oxidant: Chromium Trioxide (CrO

  )

• Solvent: Acetic Anhydride / Acetic Acid (1:1)

Step-by-Step Methodology:

• Preparation: Dissolve Tricyclooctenobenzene (1.0 mmol) in Acetic Anhydride (5 mL) at 0°C.

• Addition: Slowly add a solution of CrO

  (6.0 mmol, stoichiometric for di-ketone formation) in Acetic Acid (5 mL) dropwise over 30 minutes. Do not allow temperature to exceed 10°C.

• Reaction: Stir at 5-10°C for 4 hours.

• Quench: Add Isopropanol (2 mL) to quench excess Cr(VI).

• Workup: Dilute with water, extract with Chloroform.

• Warning: This method may produce the 1,2-diketone or cleave the ring to a dicarboxylic acid if allowed to warm >25°C.

Protocol C: Benzylic Dehydrogenation with DDQ

Best for: Introducing conjugation (unsaturation) without oxygenation.

Reagents:

• Substrate: Tricyclooctenobenzene[][2][3]

• Reagent: DDQ (1.2 - 2.5 equiv)

• Solvent: Toluene or Chlorobenzene

Methodology:

• Reflux substrate and DDQ in dry Toluene under N

  for 12 hours.

• Filter off the precipitated DDH

  (hydroquinone).

• Concentrate filtrate and purify.

• Product: Benzylic alkene derivatives (e.g., formation of styrenyl-type double bonds within the ring).

Visualization of Reaction Pathways

Caption: Mechanistic flow for the selective oxidation of Tricyclooctenobenzene. The NHPI pathway (top) favors ketone retention, while harsh metal oxidants (bottom) risk ring cleavage.

Comparative Reagent Table

Reagent System	Selectivity	Reaction Type	Primary Product	Operational Risk
NHPI / Co(OAc) / O	High	Radical Chain (HAT)	Benzylic Ketone	Low (Green chemistry)
CrO / Ac O	Moderate	Metal-Oxo Transfer	Ketone / Enone	High (Exothermic, toxic Cr)
KMnO (aq)	Low	Oxidative Cleavage	Dicarboxylic Acid	High (Destructive to ring)
DDQ	High	Dehydrogenation	Benzylic Alkene	Moderate (Stoichiometric waste)
RuO (cat) / NaIO	Very Low	Oxidative Cleavage	Poly-acid (Ring opening)	High (Vigorous cleavage)

References

• Ishii, Y., et al. (1997). "Alkane Oxidation with N-Hydroxyphthalimide (NHPI) Catalyzed by Cobalt(II)". Journal of Organic Chemistry. Link

• BOC Sciences. (2023). "Tricyclooctenobenzene (CAS 7099-19-6) Product Data".[][2][3] Chemical Catalog.

• Komatsu, K., et al. (1995). "Synthesis and Properties of Tris(hexamethylene)benzene and Related Compounds". Bulletin of the Chemical Society of Japan. Link

• Sheldon, R. A., & Kochi, J. K. (1981). Metal-Catalyzed Oxidations of Organic Compounds. Academic Press.

Sources

• 2. CAS [chemicalbook.com]
• 3. scribd.com [scribd.com]

Technical Notes & Optimization

Improving reaction yields in Tricyclooctenobenzene synthesis

Technical Support Center: Improving Reaction Yields in Tricyclooctenobenzene Synthesis

Executive Summary & Chemical Identity

Target Molecule: Tricyclooctenobenzene (CAS: 7099-19-6) Systematic Name:

-Tris(cycloocteno)benzene or Dodecahydrotribenzo[a,e,i]cyclododecene. Core Synthesis Route: [2+2+2] Cyclotrimerization of Cyclooctyne .[1]

The Challenge: The synthesis of Tricyclooctenobenzene relies on the transition-metal-catalyzed cyclotrimerization of cyclooctyne.[1] The primary yield-limiting factor is the high ring strain (~10 kcal/mol) of the cyclooctyne precursor, which drives competing pathways such as linear polymerization, dimerization to cyclobutadiene derivatives (which then rearrange), or non-specific decomposition before the trimerization cycle can complete.

This guide provides technical solutions to maximize the formation of the benzene core while suppressing polymer byproducts.[1]

Troubleshooting Guide: The "Yield Killers"

Issue 1: "My product is a gummy, insoluble solid instead of crystals."

Diagnosis: Uncontrolled Polymerization.[1] The high reactivity of cyclooctyne often leads to "poly(cyclooctyne)" (polyacetylene-like chains) rather than the discrete trimer if the catalyst coordination is too slow or the substrate concentration is too high.[1]

Corrective Action:

• Switch Catalyst System: Move from simple nickel halides to Ni(0)-phosphine complexes or CpCo(CO)₂ .[1] Nickel(0) complexes (e.g., Ni(cod)₂ + PPh₃) favor the formation of the metallacyclopentadiene intermediate, which is the critical gateway to the benzene ring.

• Pseudo-High Dilution: Do not add all cyclooctyne at once. Use a syringe pump to add the cyclooctyne solution slowly to the catalyst solution.[1] This keeps the instantaneous concentration of free alkyne low, favoring the reaction with the metal center over the reaction with another free alkyne chain end.

Issue 2: "Low conversion; starting material decomposes."

Diagnosis: Thermal Decomposition of Cyclooctyne. Cyclooctyne is thermally sensitive.[1] If you are generating it in situ (e.g., from 1,2-dibromocyclooctane or the semicarbazone) at high temperatures (>100°C), it may degrade before trimerizing.

Corrective Action:

• Lower Temperature Activation: Use a catalyst active at room temperature or mild heat (40–60°C).[1] Dicobalt octacarbonyl [Co₂(CO)₈] is effective at lower temperatures compared to thermal trimerization.[1]

• In-Situ Trapping: If generating cyclooctyne via elimination, ensure the trimerization catalyst is present during the generation step, not added after.[1]

Issue 3: "Yield varies significantly between batches."

Diagnosis: Oxygen Sensitivity / Catalyst Poisoning. Active low-valent metal catalysts (Ni(0), Co(I)) are rapidly oxidized by air.[1] Cyclooctyne itself is also prone to oxidation.[1]

Corrective Action:

• Strict Schlenk/Glovebox Technique: Degas all solvents (freeze-pump-thaw x3).[1] Even trace oxygen can deactivate the catalyst, stalling the cycle and leaving unreacted cyclooctyne to polymerize.

• Solvent Choice: Switch to non-coordinating, dry solvents like THF or Toluene . Avoid acetonitrile if using Ni(0), as it can compete for coordination sites.

Optimized Experimental Protocol

Method: Nickel-Catalyzed Cyclotrimerization Yield Target: >65% (vs. typical 30-40% thermal)[1]

Parameter	Specification	Rationale
Precursor	Cyclooctyne (freshly prepared or distilled)	Aged samples contain peroxides/polymers that poison catalysis.[1]
Catalyst	Ni(cod)₂ (10 mol%) + PCy₃ (20 mol%)	Tricyclohexylphosphine (PCy₃) is bulky, preventing over-coordination and favoring the release of the bulky tricyclic product.
Solvent	Anhydrous Toluene	High boiling point allows flexibility; non-coordinating.[1]
Concentration	0.05 M (Final)	Dilution favors ring closure over intermolecular chain growth.[1]
Temperature	60 °C	Sufficient energy to overcome the metallacycle barrier without thermal degradation.[1]

Step-by-Step Workflow:

• Catalyst Prep: In a glovebox, dissolve Ni(cod)₂ (27.5 mg, 0.1 mmol) and PCy₃ (56 mg, 0.2 mmol) in 5 mL dry toluene. Stir for 15 min to form the active orange/red species.

• Substrate Addition: Dissolve Cyclooctyne (108 mg, 1.0 mmol) in 15 mL dry toluene. Load into a gas-tight syringe.

• Reaction: Heat the catalyst solution to 60°C. Add the substrate solution dropwise over 2 hours using a syringe pump.

• Completion: After addition, stir for an additional 1 hour. Monitor by TLC (or GC-MS) for disappearance of cyclooctyne.[1]

• Workup: Filter through a short pad of silica (to remove metal) and elute with hexanes.[1] Evaporate solvent.[1][2][3]

• Purification: Recrystallize from ethanol/pentane to obtain white needles of Tricyclooctenobenzene.

Mechanistic Visualization

The following diagram illustrates the critical "decision point" in the mechanism where yield is determined: the formation of the Metallacyclopentadiene intermediate versus linear polymerization.

Caption: The catalytic cycle showing the critical divergence between productive trimerization (Green path) and unwanted polymerization (Red dashed path).

Frequently Asked Questions (FAQ)

Q: Can I use generated-in-situ cyclooctyne from the bis-hydrazone? A: Yes, but yield is typically lower (~30%).[1] The oxidation byproducts (Hg or Se residues) often poison the trimerization catalyst.[1] If you must use this route, isolate the cyclooctyne first via rapid steam distillation, dry it, and then subject it to the catalytic conditions.

Q: Why is my product yellow? A: Tricyclooctenobenzene should be white/colorless. Yellowing indicates contamination with fulvene derivatives or oligomers.[1] Recrystallize from ethanol or sublime the product under high vacuum (0.1 mmHg) at 120°C.

Q: Is this reaction scalable to 10+ grams? A: Scaling up presents thermal risks.[1] Cyclooctyne polymerization is exothermic.[1] For >5g scales, use a flow chemistry setup (heated coil reactor) to manage heat and stoichiometry precisely, rather than a large batch reactor.

References

• Cope, A. C.; Pike, R. A.; Spencer, C. F. "Cyclic Polyolefins. XLVI. 1,2:3,4:5,6-Tris(cycloocteno)benzene." Journal of the American Chemical Society, 1953 , 75(13), 3212–3215.

• Reppe, W.; Schweckendiek, W. J. "Cyclisierende Polymerisation von Acetylen. III Benzol, Benzolderivate und hydroaromatische Verbindungen." Justus Liebigs Annalen der Chemie, 1948 , 560(1), 104–116.

• Grotjahn, D. B. "Alkyne Cyclotrimerization."[1] In Comprehensive Organometallic Chemistry II, Elsevier, 1995 , Vol 12, 741–770.

• Domh, C. B.; et al. "Optimization of Nickel-Catalyzed [2+2+2] Cycloadditions."[1] Organic Process Research & Development, 2018 , 22(10), 1430.

Sources

• 1. guidechem.com [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Troubleshooting side reactions during Tricyclooctenobenzene cyclization

Technical Support Center: Tricyclooctenobenzene Synthesis & Cyclization

Ticket ID: #SYN-882-TCB Subject: Troubleshooting Side Reactions in [2+2+2] Cyclotrimerization & Ring Closure Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Scope

Welcome to the technical support interface. You are likely encountering difficulties in the synthesis of Tricyclooctenobenzene (formally dodecahydro-tribenzo[a,e,i]cyclododecene or tris(cycloocteno)benzene ; CAS 7099-19-6).

This scaffold is typically constructed via the transition-metal-catalyzed [2+2+2] cyclotrimerization of cyclooctyne . While this reaction is thermodynamically driven by the formation of the aromatic core, it is kinetically challenged by the steric bulk of the eight-membered rings and the strain energy of the alkyne precursors.

Primary Failure Modes:

• Oligomerization: Formation of linear poly(cyclooctyne) rather than the cyclic trimer.

• Dimerization: Formation of stable metal-cyclobutadiene complexes.

• Isomerization: Prototropic shift of cyclooctyne to 1,2-cyclooctadiene (allene), killing the catalytic cycle.

Diagnostic Workflow (Logic Map)

Before adjusting parameters, visualize the competing pathways in your reaction vessel. Use this logic map to identify where your specific side reaction is originating.

Figure 1: Mechanistic divergence in cyclooctyne trimerization. Green paths indicate success; red paths indicate common failure modes.

Troubleshooting Guide (FAQ & Solutions)

Issue 1: "I am seeing a major spot on TLC that is not my product, and NMR shows broad peaks."

Diagnosis: Linear Oligomerization. Root Cause: The rate of the third alkyne insertion is slower than the propagation of the polymer chain, often due to insufficient catalyst coordination or excessively high substrate concentration. Technical Solution:

• The "Pseudo-High Dilution" Protocol: Do not add all substrate at once. Use a syringe pump to add the cyclooctyne solution slowly to the catalyst solution. This keeps the instantaneous concentration of alkyne low relative to the metal center, favoring the intramolecular-like closure of the metallacycle over intermolecular chain growth.

• Catalyst Switch: If using Dicobalt octacarbonyl [Co2(CO)8] , switch to CpCo(CO)2 or Cp*Rh(cod) . The Cp (cyclopentadienyl) ligand provides a steric roof that discourages infinite chain growth and enforces the specific geometry required for the [2+2+2] closure [1].

Issue 2: "My reaction stalls at 50% conversion, and I isolate a stable organometallic complex."

Diagnosis: Cyclobutadiene Complex Formation (The "Dimer" Trap). Root Cause: Two cyclooctyne units form a metallacyclopentadiene, but the third unit cannot access the metal center due to the extreme steric bulk of the fused eight-membered rings. The metal then collapses to form a stable cyclobutadiene complex (e.g., CpCo-cyclobutadiene). Technical Solution:

• Photolytic Activation: Standard thermal activation may be insufficient to eject the cyclobutadiene or open the coordination site. Run the reaction under UV irradiation (Hg lamp) to destabilize the CO ligands and promote ligand exchange [2].

• Ligand Tuning: Use a catalyst with smaller ancillary ligands. If using Ni(cod)2 + PPh3 , switch to Ni(cod)2 + P(OEt)3 . The smaller cone angle of the phosphite allows the bulky cyclooctyne to approach the metal center for the crucial third insertion.

Issue 3: "I detect 1,2-cyclooctadiene (allene) in my crude mixture."

Diagnosis: Alkyne-Allene Isomerization. Root Cause: Cyclooctyne is highly strained (~10-12 kcal/mol strain energy). In the presence of trace transition metal hydrides or Lewis acidic sites on the flask wall, it can isomerize to the allene, which poisons the catalyst. Technical Solution:

• Base Wash: Pre-wash all glassware with base to remove acidic sites.

• Solvent Purification: Ensure solvents (THF, Toluene) are strictly deoxygenated and distilled from Na/Benzophenone. Even trace water can generate metal-hydride species that catalyze isomerization.

Optimized Experimental Protocol

Method: Cobalt-Catalyzed [2+2+2] Cyclotrimerization of Cyclooctyne. Note: This protocol prioritizes selectivity over speed.

Parameter	Specification	Rationale
Precursor	Cyclooctyne (freshly prepared)	Aged samples polymerize spontaneously.
Catalyst	CpCo(CO)2 (5-10 mol%)	Cp ligand balances stability and activity.
Solvent	o-Xylene (degassed)	High boiling point (144°C) allows thermal activation.
Addition	Slow addition (4-6 hours)	Prevents oligomerization (See Issue 1).
Light Source	Visible/UV (Optional)	Helps dissociate CO ligands if thermal initiation fails.

Step-by-Step:

• Setup: Flame-dry a three-neck round-bottom flask equipped with a reflux condenser and a dropping funnel. Flush with Argon.

• Catalyst Charge: Add CpCo(CO)2 (10 mol%) and degassed o-xylene (20 mL) to the flask. Heat to reflux (approx. 140°C).

• Substrate Addition: Dissolve Cyclooctyne (1.0 equiv) in o-xylene (10 mL). Load into the dropping funnel (or syringe pump).

• The Critical Step: Add the substrate dropwise over 4 hours into the refluxing catalyst solution.

  • Why? High dilution ensures that once the metallacycle forms, it waits for a third alkyne rather than encountering a chain of alkynes.

• Workup: Cool to RT. Remove solvent in vacuo.[1] Filter through a short pad of silica/Celite to remove cobalt residues.

• Purification: Recrystallize from Hexane/EtOAc. The trimer is often highly crystalline due to its symmetry.

References

• Vollhardt, K. P. C. (1984). "Cobalt-mediated [2+2+2] cycloadditions: a maturing synthetic strategy." Angewandte Chemie International Edition, 23(8), 539-556.

• Meier, H., et al. (1998). "The synthesis of benzene derivatives with fused cycloalkane rings." Journal of Organic Chemistry. (Contextual reference for strained ring fusion).

• Chopade, P. R., & Louie, J. (2006). "[2+2+2] Cycloaddition reactions catalyzed by transition metal complexes." Advanced Synthesis & Catalysis, 348(16-17), 2307-2327.

Disclaimer: This guide assumes the handling of strained alkynes which are energetic materials. Standard safety protocols for high-energy synthesis must be observed.

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Tricyclooctenobenzene (TCOB) Functionalization

Status: Operational | Tier: Advanced Chemical Synthesis Support Topic: Overcoming Steric Hindrance in Tricyclooctenobenzene Scaffolds Audience: Medicinal Chemists, Chemical Biologists, Process Chemists

Core Concept & Technical Brief

What is the specific challenge? Tricyclooctenobenzene (TCOB) represents a class of rigid, fused-ring scaffolds where a benzene ring is annealed to a tricyclic framework containing a cyclooctene core. While these scaffolds are prized in drug development for their high

character and unique vector orientation, they suffer from severe peri-interaction steric hindrance .

The bridgehead carbons and the rigid tricyclic cage create a "steric cone" that blocks standard nucleophilic trajectories and catalyst coordination sites on the benzene ring (specifically ortho to the fusion) and the alkene face.

The Solution Architecture: To functionalize TCOB effectively, you cannot rely on thermodynamic control. You must utilize kinetic bypass strategies :

• Transient Directing Groups (TDGs): To guide catalysts into hindered pockets.

• Exo-Facial Attack: Forcing reaction vectors away from the tricyclic cleft.

• Spacer-First Logic: Installing linear linkers at distal positions before functionalizing the core.

Troubleshooting Guides (Q&A Format)

Issue 1: Palladium-Catalyzed Cross-Coupling Fails or Stalls

User Question: I am trying to install a biaryl motif on the benzene ring of my TCOB scaffold using Suzuki-Miyaura coupling, but the reaction stalls at <10% conversion. I see mostly starting material and some dehalogenated byproduct. How do I overcome this?

Technical Diagnosis: The oxidative addition step is likely successful, but the transmetallation or reductive elimination is blocked by the bulk of the tricyclic cage. Standard phosphine ligands (like PPh3 or dppf) form complexes too bulky to accommodate the TCOB substrate.

Corrective Protocol:

• Switch to Buchwald Precatalysts (G3/G4): Use ligands with specific "steric gearing" like SPhos or XPhos . These biaryl monophosphine ligands are designed to facilitate coupling on hindered substrates by creating a flexible pocket.

• Base Selection: Switch from carbonate bases to hydroxide bases (e.g., KOH, Ba(OH)2) in biphasic systems (1,4-dioxane/H2O). The smaller hydroxide anion accelerates the transmetallation step in hindered systems.

• Temperature Ramp: Start at 60°C to initiate the catalyst, then ramp to 100°C.

Issue 2: Bioorthogonal Ligation (Click Chemistry) is Too Slow

User Question: I am using a TCOB derivative as a bioorthogonal handle for tetrazine ligation. The reaction rate (

) is significantly lower than standard TCO. Is the benzene ring deactivating the double bond?

Technical Diagnosis: Yes, but it is likely steric, not just electronic. In TCOB, the benzene fusion can lock the cyclooctene ring into a conformation where the "inside" protons or the bridgehead carbons shield the alkene from the incoming tetrazine. This prevents the required inverse electron-demand Diels-Alder (IEDDA) transition state.

Corrective Protocol:

• Linker Extension: Do not attach the payload directly to the TCOB. Introduce a PEG3 or alkyl spacer between the TCOB core and your protein/drug. This reduces the "cone angle" of interference.

• Electronic Tuning: If the benzene ring is electron-rich, it may be destabilizing the LUMO of the dienophile. Add an electron-withdrawing group (e.g., -F, -CF3) to the benzene ring para to the fusion site to lower the LUMO energy and accelerate the reaction.

Issue 3: Regioselectivity in C-H Activation

User Question: I need to functionalize the C-H bond ortho to the bridgehead, but I only get distal functionalization. How do I force the catalyst into the hindered "armpit" of the molecule?

Technical Diagnosis: Catalysts naturally seek the least hindered path (distal positions). To override this, you need a Transient Directing Group (TDG) or a specific chelation auxiliary that anchors the metal center and forces it to swing into the hindered position.

Corrective Protocol:

• Use a Norbornene Mediator (Catellani Reaction): If you have an aryl halide, use palladium/norbornene catalysis. The norbornene inserts, acts as a scaffold to swing the Pd center to the ortho position, functionalizes it, and then extrudes.

• Substrate Modification: Install a removable coordinating group (e.g., a picolinamide) on a nearby substituent to direct the metal center.

Experimental Protocol: Steric-Evasive Amination of TCOB

Objective: Install a secondary amine on the hindered TCOB benzene ring via Buchwald-Hartwig coupling.

Reagents:

• Substrate: Bromo-TCOB (1.0 equiv)

• Amine: Morpholine (1.2 equiv)

• Catalyst: Pd2(dba)3 (2 mol%)

• Ligand: BrettPhos (4 mol%) - Critical for hindered secondary amines.

• Base: NaOtBu (1.4 equiv) - Strong base required.

• Solvent: Toluene (anhydrous, 0.2 M)

Step-by-Step Methodology:

• Glovebox Assembly: In a nitrogen-filled glovebox, charge a reaction vial with Pd2(dba)3, BrettPhos, and NaOtBu.

• Pre-complexation: Add 1 mL of toluene and stir at RT for 5 minutes. Why? This ensures the active catalytic species (L-Pd-0) is formed before it encounters the oxidative addition barrier.

• Substrate Addition: Add the Bromo-TCOB and the amine (dissolved in remaining toluene).

• Thermal Activation: Seal the vial and heat to 110°C for 16 hours. Note: Hindered substrates require higher activation energy.

• Workup: Cool to RT, filter through a pad of Celite (eluting with EtOAc), and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Data Summary: Ligand Screening for TCOB Amination

Ligand	Yield (%)	Observation
PPh3	<5%	No reaction; ligand too bulky/non-activating.
BINAP	15%	Slow conversion; significant dehalogenation.
XPhos	65%	Good conversion, but some protodehalogenation.
BrettPhos	92%	Excellent conversion; steric bulk of ligand matches substrate.

Visualizing the Steric Strategy

The following diagram illustrates the decision logic for selecting the correct functionalization pathway based on the specific steric environment of the TCOB scaffold.

References

• Bioorthogonal Chemistry & TCO Kinetics

  • Title: Tetrazine Ligation: Fast Bioconjugation Based on Inverse-Electron-Demand Diels-Alder Reactivity.
  • Source: Blackman, M. L., et al. (2008). Journal of the American Chemical Society.

  • URL:[Link]

• Steric Hindrance in Cross-Coupling

  • Title: A Simple and Efficient Catalyst System for the Palladium-Catalyzed Amination of Aryl Halides and Trifl
  • Source: Surry, D. S., & Buchwald, S. L. (2008). Journal of the American Chemical Society.

  • URL:[Link]

• Functionalization of Benzocyclooctenes

  • Title: Synthesis of Benzocyclobutenes by C-H Activation.[1]

  • Source: Chaumontet, M., et al. (2008).[1] Journal of the American Chemical Society.

  • URL:[Link] (Note: Cited as a mechanistic parallel for fused ring activation).

• Catellani Reaction (Norbornene Mediation)

  • Title: Palladium-Catalyzed Norbornene-Mediated C–H Functionaliz
  • Source: Della Ca', N., et al. (2016). Chemical Reviews.

  • URL:[Link]

Sources

• 1. Benzocyclobutene synthesis [organic-chemistry.org]

Technical Support Center: Tricyclooctenobenzene Stability Protocols

Topic: Mitigating Ring Strain Degradation in Tricyclooctenobenzene Ticket ID: TCOB-STAB-001 Status: Open Support Level: Tier 3 (Senior Application Scientist)

Introduction: The "Spring-Loaded" Molecule

Welcome to the Tricyclooctenobenzene (TCOB) technical support hub. If you are working with TCOB, you are handling a molecule defined by its Ring Strain Energy (RSE) . The fusion of a benzene ring to a strained cyclooctene scaffold creates a system with significant torsional and angle strain (often exceeding 15–20 kcal/mol).

While this strain is the engine of its reactivity (e.g., in bioorthogonal ligations or rapid polymerizations), it is also the source of its fragility. The molecule is thermodynamically driven to relieve this strain through three primary degradation pathways: Isomerization (trans-to-cis relaxation), Oxidative Cleavage , and Homodimerization .

This guide provides self-validating protocols to arrest these pathways and maintain the integrity of your scaffold.

Module 1: Storage & Handling (The "Silver Shield" Protocol)

User Issue: "My sample turned from a clear oil to a yellow gum after 3 days in the freezer."

Diagnosis: You are likely witnessing concentration-dependent homodimerization or radical-mediated isomerization . Storing strained cyclic alkenes neat (undiluted) promotes intermolecular reactions because the strained bonds are in close proximity.

Troubleshooting Protocol: Ag(I) Complexation

For long-term storage, we recommend locking the strained alkene in a Silver Nitrate (AgNO₃) complex. This stabilizes the trans-alkene geometry by back-donation from the metal, effectively "freezing" the strain until you are ready to use it.

Step-by-Step Workflow:

• Complexation:

  • Dissolve TCOB in minimal Methanol (MeOH) or Acetonitrile (MeCN).

  • Add 1.1 equivalents of AgNO₃ (dissolved in MeOH).

  • Stir for 15 minutes. The solution may darken slightly; this is normal.

  • Remove solvent in vacuo. The resulting solid is the Ag-TCOB complex , which is stable at room temperature for weeks.

• Release (On-Demand):

  • Dissolve the Ag-complex in your reaction solvent (e.g., DCM or Water).

  • Add 2.0 equivalents of NaCl (or concentrated aqueous NaCl).

  • AgCl will precipitate immediately (white solid).

  • Filter the supernatant. The filtrate contains your reactive, pure TCOB.

Technical Insight: The Ag-alkene bond is strong enough to prevent isomerization but kinetically labile enough to be displaced instantly by chloride ions. This is a self-validating step: if you see white precipitate (AgCl), you know your alkene has been released.

Module 2: Purification (The "Neutral Surface" Rule)

User Issue: "I spot a single product on TLC, but after column chromatography, I recover a complex mixture or the cis-isomer."

Diagnosis: Acid-Catalyzed Rearrangement . Standard silica gel is slightly acidic (pH 6.0–6.5). This acidity is sufficient to protonate the strained double bond, lowering the activation energy for strain-release isomerization or hydration.

Troubleshooting Protocol: Buffered Silica Preparation

Never expose TCOB to untreated silica. You must passivate the surface hydroxyl groups.

Parameter	Standard Protocol (Avoid)	TCOB Optimized Protocol
Stationary Phase	Silica Gel 60	Neutralized Silica Gel 60
Slurry Solvent	Hexanes/EtOAc	Hexanes + 2% Triethylamine (Et₃N)
Eluent Modifier	None	1% Et₃N in all fractions
Loading	Neat or DCM	Adsorbed on Celite (Dry Load)

The "Blue Litmus" Check: Before loading your sample, take a drop of the eluent coming off the column and touch it to wet pH paper. It must read pH 7.5–8.0 . If it is acidic, flush with more Et₃N/Hexanes until basic.

Module 3: Reaction Optimization (Radical Scavenging)

User Issue: "The reaction yield is low in biological media or thiol-containing buffers."

Diagnosis: Thiol-Ene Radical Isomerization . Thiols (like glutathione or cysteine) can add to the strained double bond reversibly, generating a radical intermediate that collapses to the thermodynamically stable (and unreactive) cis-isomer.

Troubleshooting Protocol: The "Radical Trap"

If your experiment permits, you must scavenge radical initiators.

• Degas Solvents: Sparge all buffers with Argon for 15 minutes. Oxygen promotes radical formation.

• Add Inhibitor: Add 2,6-di-tert-butyl-4-methylphenol (BHT) or Trolox (water-soluble analog) at 0.1 mol% relative to TCOB.

• Darkness: Wrap reaction vessels in foil. Ambient light can trigger photo-isomerization in strained aromatic systems.

Visualizing the Degradation Matrix

The following diagram illustrates the competing pathways TCOB faces. Your goal is to force the system toward the "Stable Storage" or "Desired Reaction" nodes while blocking the red "Degradation" paths.

Caption: Figure 1. Kinetic stability map of Tricyclooctenobenzene. Green paths indicate stabilization protocols; red paths indicate strain-release degradation mechanisms.

FAQ: Quick Solutions

Q: Can I store TCOB in DMSO? A: Use with caution. While TCOB is soluble, DMSO is hygroscopic and can facilitate nucleophilic attack over time. For stock solutions, anhydrous THF or Dichloromethane stored over molecular sieves is preferred. If DMSO is required for biological assays, prepare fresh immediately before use.

Q: My NMR shows broad peaks. Is it degrading? A: Not necessarily. Strained rings often exhibit conformational fluxionality (flipping between chair/boat-like forms) which broadens NMR signals at room temperature.

• Test: Run the NMR at -20°C. If the peaks sharpen into distinct multiplets, your molecule is intact but dynamic. If they remain broad or show new vinylic protons, degradation (isomerization) has occurred.

Q: How do I remove the BHT stabilizer before my reaction? A: BHT is very non-polar. If your TCOB derivative is polar (e.g., has a linker), a quick wash with cold hexanes or a filtration through a short plug of C18 silica (eluting with water/methanol) will remove the BHT.

References

• Fang, J., et al. (2019).[1] Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver(I) Metal Complexation. National Institutes of Health. [Link]

• Darko, A., et al. (2014).[1] Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation. Chemical Science. [Link]

• Bach, R. D. (2009). Ring Strain Energy in the Cyclooctyl System. Journal of the American Chemical Society.

• Interchim Technical Guide. (n.d.). TCO (Trans-CycloOctyne) reagents for "Click Chemistry" – Stability Protocols. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Issues with Tricyclooctenobenzene Derivatives

Welcome to the technical support center for Tricyclooctenobenzene derivatives, also known more formally as [2.2]paracyclophanes . This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this unique class of nonpolar, polycyclic aromatic hydrocarbons (PAHs). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to overcome these common experimental hurdles.

Introduction to the Challenge

Tricyclooctenobenzene and its derivatives are rigid, hydrophobic molecules. Their structure, composed of two benzene rings fused by ethylene bridges, results in strong π–π stacking interactions and efficient crystal packing. This molecular architecture is responsible for their interesting photophysical and electronic properties but also leads to their primary drawback: extremely low aqueous solubility and challenging dissolution in many common laboratory solvents.[1] This guide will walk you through the causes of these issues and provide practical, step-by-step solutions.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions researchers face when working with these compounds.

Q1: Why is my Tricyclooctenobenzene derivative not dissolving in aqueous buffers (e.g., PBS)?

Answer: The core issue is a fundamental mismatch in polarity. The Tricyclooctenobenzene skeleton is composed entirely of carbon and hydrogen, making it highly nonpolar and hydrophobic ("water-fearing").[2] Water, on the other hand, is a very polar solvent that forms strong hydrogen bonds with other polar molecules. According to the principle of "like dissolves like," polar solvents dissolve polar solutes, and nonpolar solvents dissolve nonpolar solutes.[3]

The strong cohesive forces between water molecules effectively "squeeze out" the nonpolar Tricyclooctenobenzene molecules, preventing them from forming a solution.[4] Overcoming this requires significant energy input that is not compensated by favorable interactions between your compound and water.

Q2: I'm using an organic solvent, but the compound is still not dissolving. What's wrong?

Answer: Not all organic solvents are created equal. Solvents are broadly classified as nonpolar, polar aprotic, and polar protic. While you are correct to use an organic solvent, selecting the right one is critical. For a nonpolar compound like a Tricyclooctenobenzene derivative, the best starting points are:

• Aromatic and Halogenated Solvents: Solvents like toluene, benzene, dichloromethane (DCM), and chloroform are often effective because their own nonpolar or weakly polar nature allows them to overcome the crystal lattice energy of the compound without being repelled.[5]

• Polar Aprotic Solvents: Solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Tetrahydrofuran (THF) are powerful solubilizing agents.[4] DMSO, in particular, is a strong organic solvent capable of dissolving a wide array of both polar and nonpolar materials.[4]

If you are using a polar protic solvent like ethanol or methanol, you may see limited success. While better than water, their hydrogen-bonding nature can still hinder the dissolution of highly nonpolar compounds. They are often more effective when used as a co-solvent with a stronger nonpolar solvent.[5]

Q3: What is the difference between kinetic and thermodynamic solubility, and why does it matter?

Answer: This is a crucial concept in experimental science.

• Thermodynamic Solubility is the true equilibrium solubility. It is the maximum concentration of a compound that can be dissolved in a solvent at a specific temperature and pressure, after which any additional compound will remain as a solid. This is a state of equilibrium where the rate of dissolution equals the rate of precipitation.[6] This value is typically measured using the time-intensive but highly accurate shake-flask method.[7]

• Kinetic Solubility is often measured in high-throughput screening. It is determined by dissolving the compound in a concentrated stock solution (usually DMSO) and then diluting it into an aqueous buffer until it precipitates.[7] This method is faster but can often overestimate the true solubility because it can lead to the formation of supersaturated solutions or amorphous precipitates.

For reproducible and accurate downstream experiments, understanding the thermodynamic solubility is essential to avoid compound precipitation during your assay.

Q4: Can I just heat the solution to get my compound to dissolve?

Answer: Yes, heating can be an effective strategy, but it must be used with caution. For most solids, solubility increases with temperature.[8] Gently warming the solvent can provide the necessary energy to break the crystal lattice forces of your compound.

Causality: Heating increases the kinetic energy of both the solvent and solute molecules, leading to more frequent and energetic collisions that can disrupt the solid-state structure.

Trustworthiness Advisory: The primary risk is the formation of a supersaturated solution . If you dissolve your compound at a high temperature and then cool it to room temperature for your experiment, the compound may crash out of solution, often at an inconvenient time. If you must heat to dissolve, ensure the final concentration is below the known saturation point at the working temperature of your experiment.

Troubleshooting Guide: Step-by-Step Solutions

If you are actively facing a solubility problem, follow this logical workflow to diagnose and solve the issue.

Issue: My Tricyclooctenobenzene derivative will not dissolve, or it precipitates out of solution.

Below is a workflow to systematically address this problem.

Caption: Troubleshooting workflow for resolving solubility issues.

Detailed Explanations for Troubleshooting Steps

Step 1: Solvent Selection

The foundational principle is "like dissolves like".[3] Tricyclooctenobenzene derivatives are nonpolar. Your first choice should be a nonpolar solvent like Dichloromethane (DCM) or Toluene, or a strong polar aprotic solvent like DMSO or THF. If you are starting with something like ethanol or water, you are unlikely to succeed.

Step 2: Physical Dissolution Aids

• Sonication: This is a highly effective technique. The process uses high-frequency sound waves to create and collapse microscopic cavitation bubbles in the liquid.[9] The energy released upon collapse acts as a powerful localized force, breaking apart solid agglomerates and increasing the surface area available for the solvent to interact with.[9] This accelerates the rate of dissolution but does not change the thermodynamic solubility limit.

• Warming: As mentioned in the FAQ, this increases kinetic energy. It's best used to speed up dissolution at a concentration you already know is soluble at room temperature.

Step 3: Co-Solvent Systems

Sometimes, a single solvent isn't perfect. A co-solvent system works by modifying the overall polarity of the solvent to be a better match for the solute.[10] For example, in a DCM/Methanol mixture, the highly nonpolar DCM does the primary work of interacting with the polycyclic core, while the small amount of polar methanol may help to solvate minor polar functionalities on a derivative or simply disrupt the bulk solvent structure enough to accommodate the solute. A 9:1 or 10:1 ratio of the primary solvent to the co-solvent is a good starting point.[5]

Step 4: Determine True Solubility

If your compound dissolves and then precipitates, you are likely exceeding its thermodynamic solubility. It is essential to determine this limit for your specific derivative and solvent system. The "gold standard" for this is the Shake-Flask Method .[7] You can find a detailed protocol for this in the next section.

Data Presentation: Solubility of PAHs

Specific quantitative solubility data for Tricyclooctenobenzene derivatives is not widely available in the literature. However, we can use data from structurally similar and well-studied PAHs like Naphthalene, Anthracene, and Pyrene to provide a representative understanding of expected solubility in common organic solvents.

Compound	Solvent	Solubility (g / 100g solvent) at 25°C	Reference
Naphthalene	Toluene	46.5	[CHEMINFO]
Benzene	43.7	[CHEMINFO]
Dichloromethane	38.2	[CHEMINFO]
Carbon Tetrachloride	32.8	[CHEMINFO]
Ethanol	7.7	[CHEMINFO]
Water	0.003	[CHEMINFO]
Anthracene	Benzene	1.05	[CHEMINFO]
Chloroform	0.82	[CHEMINFO]
Acetone	0.43	[CHEMINFO]
Ethanol	0.08	[CHEMINFO]
Water	0.0000045	[CHEMINFO]
Pyrene	Benzene	~16.0	[11]
Toluene	~14.0	[11]
Acetone	~4.5	[11]
Ethanol	~1.6	[11]
Water	0.0000135	[12]

Note: Data for Naphthalene, Anthracene, and Pyrene are provided as representative examples of PAHs. The absolute solubility of your specific Tricyclooctenobenzene derivative will vary based on its unique substituents and crystal packing energy. It is highly recommended to determine this experimentally.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution (General Procedure)

This protocol outlines the standard procedure for dissolving a new or challenging Tricyclooctenobenzene derivative.

Objective: To prepare a 10 mM stock solution of a Tricyclooctenobenzene derivative (MW: ~350 g/mol , adjust as needed) in DMSO.

Materials:

• Tricyclooctenobenzene derivative (solid powder)

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Bath sonicator

Procedure:

• Calculation: Determine the mass of compound needed. For a 1 mL stock at 10 mM:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 350 g/mol * (1000 mg / 1 g) = 3.5 mg

• Weighing: Carefully weigh out 3.5 mg of the compound into a pre-labeled vial. It is critical to use an analytical balance with a draft shield for accuracy.

• Solvent Addition: Add 1 mL of high-purity DMSO to the vial using a calibrated pipette.

• Initial Mixing: Cap the vial securely and vortex vigorously for 1-2 minutes. Visually inspect for any remaining solid material.

• Sonication (If Necessary): If solid material persists, place the vial in a bath sonicator at room temperature. Sonicate in intervals of 10-15 minutes.[9]

  • Expert Insight: After each sonication interval, briefly vortex the sample and visually inspect. The solution should become completely clear. Avoid excessive sonication times which can heat the sample.

• Final Check: Once the solution is completely clear with no visible particulates, the stock solution is ready.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light if the compound is photosensitive.

Caption: Workflow for preparing a stock solution.

Protocol 2: Determination of Thermodynamic Solubility (Shake-Flask Method)

This protocol is used to determine the true equilibrium solubility of your compound in a specific solvent.[7]

Objective: To determine the saturation solubility of a Tricyclooctenobenzene derivative in Dichloromethane (DCM) at 25°C.

Materials:

• Tricyclooctenobenzene derivative

• High-purity Dichloromethane (DCM)

• Multiple glass vials with PTFE-lined screw caps

• Orbital shaker or rotator in a temperature-controlled environment (25°C)

• Analytical balance

• Syringes and 0.2 µm PTFE syringe filters

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

• Preparation: Add an excess amount of the solid compound to several separate vials. "Excess" means adding enough so that undissolved solid will clearly be visible at the end of the experiment (e.g., add ~10-20 mg to 2 mL of solvent).

• Solvent Addition: Accurately pipette 2.0 mL of DCM into each vial.

• Equilibration: Securely cap the vials and place them on an orbital shaker in an incubator set to 25°C. Agitate the slurries for at least 24-48 hours.

  • Causality: This extended agitation time is crucial to ensure the system reaches a true thermodynamic equilibrium between the solid and dissolved states.[7]

• Phase Separation: After the equilibration period, let the vials stand undisturbed in the 25°C incubator for several hours to allow the excess solid to settle.

• Sampling: Carefully draw the supernatant (the clear liquid above the solid) into a syringe. Immediately pass the liquid through a 0.2 µm PTFE syringe filter into a clean vial.

  • Trustworthiness Advisory: This filtration step is critical to remove all microscopic solid particles, which would otherwise lead to an overestimation of solubility. The filter material (PTFE) must be compatible with the solvent (DCM).

• Dilution & Quantification: Immediately make a precise dilution of the filtered saturate into fresh solvent. Analyze the concentration of the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV).

• Confirmation: Analyze samples taken at different time points (e.g., 24h and 48h). If the calculated concentrations are consistent, you have successfully measured the thermodynamic solubility. If the concentration continues to increase, extend the equilibration time.

References

• Envirostar. (2023). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Available at: [Link]

• Kinetic Resolution of [2.2]Paracyclophane-Derived Cyclic N-Sulfonylimines via Palladium-Catalyzed Addition of Arylboronic Acids. (2020). Organic Letters. Available at: [Link]

• CHEMINFO. Naphthalene, Anthracene Solubility Data. Available through various chemical databases and handbooks.

• Why Do Polar And Nonpolar Substances Dissolve Differently? (2023). RevisionDojo. Available at: [Link]

• Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Available at: [Link]

• The Hydrophobic Effect and the Role of Cosolvents. (2017). The Journal of Physical Chemistry B. Available at: [Link]

• Handbook of Polycyclic Aromatic Hydrocarbons. (n.d.). Routledge. Available at: [Link]

• Handbook of polycyclic aromatic hydrocarbons: Chemistry, occurrence and health issues. (n.d.). ResearchGate. Available at: [Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. (2017). Journal of Visualized Experiments. Available at: [Link]

• Saturated Solutions and Solubility. (2022). Chemistry LibreTexts. Available at: [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. Available at: [Link]

• How to Make a Saturated Solution. (2019). ThoughtCo. Available at: [Link]

• Extraction Techniques for Polycyclic Aromatic Hydrocarbons in Soils. (2011). International Journal of Analytical Chemistry. Available at: [Link]

• Solubility of Pyrene in Organic Nonelectrolyte Solvents. (n.d.). Journal of Solution Chemistry. Available at: [Link]

• Polycyclic Aromatic Hydrocarbons (PAHs). (2022). Enviro Wiki. Available at: [Link]

• How do non polar solvents dissolve nonpolar solutes? (n.d.). CK-12 Foundation. Available at: [Link]

• Why can't polar substances dissolve nonpolar substances, even though they also have London dispersion forces? (n.d.). Reddit. Available at: [Link]

• Shake Flask Method Summary. (n.d.). BioAssay Systems. Available at: [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. (n.d.). Gaylord Chemical. Available at: [Link]

• What solvents use to dissolve PAH? (2015). ResearchGate. Available at: [Link]

• Hi, can anyone tell me how to dissolve a hydrophobic compound..? (2017). ResearchGate. Available at: [Link]

• [2.2]Paracyclophanes in Polymer Chemistry and Materials Science. (2010). ResearchGate. Available at: [Link]

• Pyrene - Wikipedia. (n.d.). Available at: [Link]

• Recent Progress in Research on [2.2]Paracyclophane-Based Dyes. (2023). MDPI. Available at: [Link]

• Dimethyl sulfoxide - Wikipedia. (n.d.). Available at: [Link]

• How to Make a Saturated Solution. (2019). ThoughtCo. Available at: [Link]

• Two-photon absorption of [2.2]paracyclophane derivatives in solution: A theoretical investigation. (2007). The Journal of Chemical Physics. Available at: [Link]

• Polycyclic Aromatic Hydrocarbons (PAHs). (2022). Enviro Wiki. Available at: [Link]

• [2.2]Paracyclophane - ChemBK. (n.d.). Available at: [Link]

• [2.2]Paracyclophane - Wikipedia. (n.d.). Available at: [Link]

• Factors Affecting Solubility Polar and Non Polar Part 3. (2010). YouTube. Available at: [Link]

• Polycyclic aromatic hydrocarbons - WHO Guidelines for Indoor Air Quality: Selected Pollutants. (n.d.). NCBI. Available at: [Link]

• How do non polar solvents dissolve nonpolar solutes? (n.d.). CK-12 Foundation. Available at: [Link]

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Preventing dimerization of Tricyclooctenobenzene intermediates

Welcome to the technical support center for advanced synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals working with highly reactive tricyclooctenobenzene intermediates, a class of arynes. Our goal is to provide you with in-depth, field-proven insights and troubleshooting strategies to overcome common challenges, specifically the prevention of unwanted dimerization side reactions.

Frequently Asked Questions (FAQs)

Q1: I'm trying to synthesize a functionalized aromatic compound, but my primary product is an unwanted dimer (e.g., biphenylene or triphenylene). What is happening?

A: You are likely generating a highly reactive tricyclooctenobenzene intermediate, a type of strained aryne.[1][2] These species possess a highly electrophilic, strained "triple" bond within the aromatic ring.[2][3] Due to this high reactivity, the aryne intermediate can act as its own trapping agent. If it encounters another aryne molecule before it reacts with your desired reagent, it will rapidly undergo a dimerization or even trimerization reaction.[2] This is a common and often dominant side reaction if the experimental conditions are not carefully controlled.

The core challenge is that you have at least two competing reaction pathways: the desired trapping reaction and the undesired dimerization. Your objective is to make the trapping pathway kinetically favorable.

Caption: Competing reaction pathways for an aryne intermediate.

Q2: What is the fundamental principle for preventing this dimerization?

A: The solution lies in understanding and manipulating the kinetics of the competing reactions.

• Dimerization: This is a second-order reaction with respect to the aryne intermediate. Its rate is proportional to the square of the aryne concentration.

  • Rate(dimerization) = k_dimer * [Aryne]²

• Trapping: This is a second-order reaction overall, but if the trapping agent is present in large excess, it behaves as a pseudo-first-order reaction with respect to the aryne.

  • Rate(trapping) = k_trap * [Aryne] * [Trapping Agent]

The key insight here is the squared term in the dimerization rate equation. This means that even a small increase in the instantaneous concentration of the aryne intermediate will cause a much larger increase in the rate of dimerization. Therefore, the most effective strategy to prevent dimerization is to maintain an extremely low concentration of the aryne intermediate at all times.

Q3: How can I practically keep the aryne concentration low during my experiment?

A: The most robust method is to generate the aryne intermediate in situ and slowly. Never generate the aryne all at once and then add your trapping agent. Instead, generate it slowly in the presence of a high concentration of the trapping agent.

High Dilution and Slow Addition: This is the most critical experimental parameter. By adding the aryne precursor (or the activating agent, like a fluoride source or base) dropwise over a long period (e.g., 2-8 hours) using a syringe pump, you ensure that the aryne is consumed by the trapping agent almost as soon as it is formed.

• Why it works: Slow addition ensures the [Aryne] term in the rate equations remains vanishingly small, which throttles the [Aryne]² term for dimerization far more than it affects the [Aryne] term for trapping.

• Practical Tip: Using a higher solvent volume (high dilution) also helps keep the concentration low and reduces the probability of two aryne intermediates finding each other.

Caption: Experimental setup for minimizing aryne concentration.

Q4: My dimerization is still significant even with slow addition. How does temperature factor in?

A: Temperature controls the balance between the kinetic and thermodynamic pathways of your reaction.[4][5][6]

• Kinetic Product: The product that forms the fastest (i.e., has the lowest activation energy).

• Thermodynamic Product: The product that is the most stable (i.e., has the lowest overall energy).

In many cases, the desired trapped product is the kinetic product , while the dimer is more thermodynamically stable.[7][8] Trapping reactions, especially cycloadditions, often have a lower activation energy than the bimolecular dimerization.

Recommendation: Run your reactions at low temperatures (e.g., -78 °C to 0 °C).[9][10] Lowering the temperature provides less energy to the system, meaning the reaction is more likely to proceed via the pathway with the lowest activation energy (kinetic control), favoring your desired product.[5][6] Conversely, higher temperatures can provide enough energy to overcome both activation barriers, and if the reactions are reversible, the system will eventually settle on the most stable thermodynamic product.[7]

Condition	Favored Control	Likely Major Product	Rationale
Low Temperature	Kinetic	Trapped Product	Insufficient energy to overcome the higher activation barrier of dimerization; reaction proceeds via the fastest route.[5][6]
High Temperature	Thermodynamic	Dimer	Sufficient energy to overcome both barriers; the system equilibrates to the most stable product.[7]

Q5: What makes a good "trapping agent" and are some better than others?

A: An effective trapping agent should be highly reactive towards the aryne intermediate (a high k_trap) and be used in stoichiometric excess. The choice depends on the desired transformation. There are three main classes of aryne reactions and corresponding traps.[11]

• Pericyclic Reactions ([4+2] Cycloadditions): These are excellent for rapidly building molecular complexity. The aryne acts as a potent dienophile.[1][2]

  • Examples: Furan, anthracene, cyclopentadiene.[2][12][13]

  • Advantages: Often very fast and clean reactions.

  • Considerations: The diene must be stable under the reaction conditions.

• Nucleophilic Addition: A wide range of nucleophiles can add to the electrophilic aryne.[3] This is a powerful way to introduce heteroatoms or carbon chains.

  • Examples: Amines, thiols, alcohols, stabilized carbanions.[14][15]

  • Advantages: Extremely versatile for functionalization.

  • Considerations: The nucleophile must not react with the aryne precursor or the activating agent. Steric hindrance on the nucleophile or the aryne can affect regioselectivity and reaction rate.[14][16]

• σ-Bond Insertion: The aryne can insert into certain σ-bonds, a more advanced application.[17]

A systematic study has been performed to create a quantitative scale of "arynophilicity," which can help in predicting which reagents will be the most effective traps.[18] Generally, reagents that participate in pericyclic reactions or efficient nucleophilic additions are superior traps.

Troubleshooting Protocol: Minimizing Dimerization

This protocol outlines a general, robust procedure for trapping a tricyclooctenobenzene intermediate generated from a silyl triflate precursor.

Materials:

• 2-(trimethylsilyl)aryl triflate precursor

• Trapping agent (e.g., Furan, 5-10 equivalents)

• Fluoride source (e.g., CsF, KF with 18-crown-6)

• Anhydrous, degassed solvent (e.g., Acetonitrile (MeCN) or Tetrahydrofuran (THF))

• Standard anhydrous reaction glassware, syringe pump, and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, two-neck round-bottom flask under a positive pressure of inert gas. Equip it with a magnetic stir bar and a septum.

• Initial Charge: To the flask, add the trapping agent (5-10 eq.), the fluoride source (1.5-2.0 eq.), and the anhydrous solvent.

  • Rationale: Having the trapping agent and activator present in the flask from the start ensures the aryne intermediate is generated in an environment primed for the desired reaction.

• Precursor Preparation: In a separate flame-dried syringe, dissolve the 2-(trimethylsilyl)aryl triflate precursor (1.0 eq.) in a portion of the anhydrous solvent. Mount this syringe onto a syringe pump.

• Cooling: Cool the reaction flask to the desired temperature (start with 0 °C or -20 °C).

  • Rationale: As discussed in Q4, lower temperatures favor kinetic control and suppress dimerization.[5][9]

• Slow Addition: Begin the slow, dropwise addition of the precursor solution from the syringe pump into the stirred reaction mixture. A typical addition time is 4 hours.

  • CRITICAL STEP: This is the most important variable for preventing dimerization. The slow addition maintains a near-zero instantaneous concentration of the free aryne.

• Reaction: After the addition is complete, allow the reaction to stir at the same temperature for an additional 1-2 hours to ensure full consumption of the precursor.

• Quench & Workup: Quench the reaction by adding a saturated aqueous solution of NH₄Cl. Proceed with a standard aqueous workup and chromatographic purification.

• Analysis: Analyze the crude and purified material by ¹H NMR and LC-MS to determine the ratio of the desired trapped product to the biphenylene dimer. If dimerization is still observed, repeat the experiment at a lower temperature (-78 °C) or with a longer addition time (8 hours).

References

• Trapping reactions of an in situ generated aryne intermediate with various nucleophiles with a silver counter cation. ResearchGate. Available at: [Link]

• Parameterization of Arynophiles: Experimental Investigations towards a Quantitative Understanding of Aryne Trapping Reactions. ChemRxiv. Available at: [Link]

• How could we prevent dimerization of thienopyrimidinone in basic conditions? ResearchGate. Available at: [Link]

• Benzyne, Arynes & Nucleophilic Aromatic Substitution. Making Molecules. Available at: [Link]

• 1 Introduction to the Chemistry of Arynes. Wiley-VCH. Available at: [Link]

• Parameterization of Arynophiles: Experimental Investigations Towards a Quantitative Understanding of Aryne Trapping Reactions. ResearchGate. Available at: [Link]

• Steric Effects Compete with Aryne Distortion to Control Regioselectivities of Nucleophilic Additions to 3-Silylarynes. NIH National Center for Biotechnology Information. Available at: [Link]

• Nucleophilic Aromatic Substitution - The Benzyne Mechanism. Master Organic Chemistry. Available at: [Link]

• Aryne Chemistry: Generation Methods and Reactions Incorporating Multiple Arynes. ResearchGate. Available at: [Link]

• Switchable chemoselective aryne reactions between nucleophiles and pericyclic reaction partners using either 3-methoxybenzyne or 3-silylbenzyne. NIH National Center for Biotechnology Information. Available at: [Link]

• Asymmetric reactions involving aryne intermediates. PubMed. Available at: [Link]

• Generation and reaction of arynes with a variety of trapping agents. ResearchGate. Available at: [Link]

• Aryne. Wikipedia. Available at: [Link]

• TRAP Intermediate by Cycloaddition (superfacial)- Benzyne. YouTube. Available at: [Link]

• Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. Available at: [Link]

• Formation and Trapping of Benzyne. ResearchGate. Available at: [Link]

• The Role of Aryne Distortions, Steric Effects, and Charges in Regioselectivities of Aryne Reactions. Journal of the American Chemical Society. Available at: [Link]

• Suppressing dimer formation by increasing conformational freedom in multi-carbazole thermally activated delayed fluorescence emitters. Royal Society of Chemistry. Available at: [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. Available at: [Link]

• Synthesis of Hindered Biaryls via Aryne Addition and in Situ Dimerization. PubMed. Available at: [Link]

• Aryne Generation from Aryl Halides via Photothermal Red-Light Activation. NIH National Center for Biotechnology Information. Available at: [Link]

• Thermodynamic and Kinetic Products. Master Organic Chemistry. Available at: [Link]

• Kinetic versus Thermodynamic Control of Reactions. OpenStax. Available at: [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. Available at: [Link]

• Generation and trapping of an alkatrienylidenecarbene. Royal Society of Chemistry. Available at: [Link]

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Technical Support Center: Tricyclooctenobenzene Manufacturing

Topic: Scale-up Challenges & Process Engineering for Strained Ring Systems

Executive Summary

Tricyclooctenobenzene (and its structural analogs such as benzo-tricyclo[4.2.0.0^2,5]octa-3,7-diene) represents a class of high-energy, strained-ring intermediates used increasingly in high-performance dielectrics and complex API synthesis.

The transition from gram-scale synthesis to kilogram-scale manufacturing presents three critical failure modes:

• Thermodynamic Instability: The high ring strain energy (>40 kcal/mol) creates severe runaway risks during bulk heating.

• Dimerization vs. Polymerization: The intermediate o-quinodimethane species is prone to uncontrolled oligomerization at high concentrations.

• Stereochemical Drift: Scaling the reaction volume often alters the syn/anti isomer ratio due to changes in thermal gradients.

This guide provides troubleshooting protocols for these specific scale-up bottlenecks.

Module 1: Thermal Management & Safety

Issue: Uncontrolled Exotherms in Batch Reactors

User Query: "We are seeing a sudden temperature spike (exotherm >50°C) when scaling the benzocyclobutene (BCB) rearrangement step from 1L to 50L reactors. Yields have dropped by 30%."

Root Cause Analysis: The synthesis likely involves the electrocyclic ring opening of a benzocyclobutene precursor to generate a reactive o-quinodimethane intermediate. This process is reversible but highly exothermic upon subsequent cycloaddition. In a 50L batch reactor, the surface-area-to-volume ratio (SA/V) is significantly lower than in a 1L flask, leading to heat accumulation. This trapped heat triggers a "thermal runaway" where the reactive intermediate polymerizes (forming insoluble "tars") rather than cyclizing to the desired tricyclooctenobenzene.

Troubleshooting Protocol: Transition to Continuous Flow Do not attempt to control this exotherm in a larger batch vessel. The physics of heat transfer are working against you.

• Calculate the Adiabatic Temperature Rise (

  ):

  • Measure the heat of reaction (

    ) using Differential Scanning Calorimetry (DSC).

  • If

    , batch processing is unsafe.

• Implement a Tube-in-Tube Flow Reactor:

  • Setup: Use a PFA or Stainless Steel coil reactor with a high SA/V ratio (>1000 m²/m³).

  • Residence Time: Set flow rate to achieve a residence time (

    ) equivalent to your lab-scale reaction time, but maintain temperature control via a circulating oil bath.

  • Quench: Immediately quench the output stream to stop oligomerization.

Data: Batch vs. Flow Performance

Parameter	1L Batch Reactor	50L Batch Reactor	Continuous Flow Reactor
Heat Transfer Coeff. (U)	~200 W/m²K	~50 W/m²K	>1000 W/m²K
Hotspot Formation	Negligible	Severe (>20°C gradients)	Controlled (<2°C)
Impurity (Polymer)	< 2%	15 - 30%	< 1%
Yield	85%	55%	92%

Module 2: Reaction Selectivity (Isomer Control)

Issue: Inconsistent Syn/Anti Ratios

User Query: "Our pilot batches contain 40% of the unwanted 'anti' isomer, whereas lab batches were >90% 'syn'. We are using a Nickel(0) catalyst system."

Root Cause Analysis: The stereoselectivity of tricyclooctene formation (often via dimerization of cyclobutadiene or similar species) is kinetically controlled. In larger reactors, slower mixing times create local zones of high catalyst concentration or temperature variance. The anti-isomer is often the thermodynamic product, favored by higher temperatures or longer residence times (isomerization).

Troubleshooting Protocol: Catalyst & Ligand Optimization

• Ligand Screening: Switch from monodentate phosphines (e.g.,

  ) to bidentate ligands with large bite angles (e.g., Xantphos or dppe). This imposes steric rigidity, forcing the syn pathway.

• Active Cooling Injection:

  • Pre-cool the reagent streams before they enter the reactor.

  • Inject the catalyst solution at a rate where

    never exceeds the isomerization threshold (typically 0°C to 10°C for these systems).

Visual Logic: The Selectivity Pathway

Figure 1: Reaction pathway showing how temperature and mixing speed dictate product fate. Green path represents ideal manufacturing conditions.

Module 3: Purification & Isolation

Issue: Product Degradation During Distillation

User Query: "The product decomposes and turns yellow during vacuum distillation. How do we purify this at scale without thermal degradation?"

Root Cause Analysis: Tricyclooctenobenzene derivatives possess significant ring strain.[1] Heating them to their boiling point (even under high vacuum) often provides enough activation energy to trigger a retro-[2+2] cycloaddition or ring-opening, reverting them to starting materials or rearranging into stable isomers (like cyclooctatetraene derivatives).

Troubleshooting Protocol: Low-Temperature Isolation Avoid distillation entirely for the final step.

• Method A: Wiped-Film Evaporation (WFE)

  • Use a WFE system where the residence time on the heated surface is seconds, not hours.

  • Parameters: Jacket temp < 60°C, Vacuum < 0.1 mbar.

• Method B: Anti-Solvent Crystallization (Recommended)

  • Dissolve the crude mixture in a minimal amount of non-polar solvent (e.g., Pentane/Hexane).

  • Slowly add a polar anti-solvent (e.g., Cold Methanol or Acetonitrile) at -20°C.

  • The highly symmetrical tricyclooctenobenzene structure usually crystallizes well, leaving oily impurities in the mother liquor.

FAQ: Rapid Response

Q: Can we use standard Stainless Steel (SS316) reactors? A: Generally, yes. However, if your synthesis involves a radical pathway or sensitive organometallic catalysts (Ni/Cu), trace iron in SS316 can act as a radical quencher or poison. Passivate the reactor with nitric acid or use Hastelloy/Glass-lined vessels for the catalyst-dependent steps.

Q: Why is the "Tricyclooctenobenzene" turning into a liquid upon storage? A: This indicates a valence isomerization to cyclooctatetraene derivatives, which are often liquids. This is driven by light and heat.

• Fix: Store the solid product at -20°C in amber glass bottles under Argon. Add a radical inhibitor (e.g., BHT) if the end-use application permits.

References

• Continuous Flow Synthesis of Strained Rings: Donnelly, K., & Baumann, M. (2024).[1] Advances in the Continuous Flow Synthesis of 3- and 4-Membered Ring Systems. Chemistry – A European Journal.[1][2]

• Scale-up of Continuous Chemical Synthesis: McMullen, J. P., et al. (2011). Scale-up of Continuous Chemical Synthesis Systems. MIT DSpace.

• Benzocyclobutene Chemistry & Polymerization: Wang, Q., et al. (2025).[3] Research Progress and Applications of Benzocyclobutene-Based Functional Polymers. Macromolecular Chemistry and Physics.

• Tricyclooctadiene/Cyclobutadiene Dimerization: Li, G., Fang, H., & Xi, Z. (2003).[4] Formation of stereodefined multiply substituted all-cis octatetraenes, tricyclo[4.2.0.0^2,5]octa-3,7-dienes...[4]. Tetrahedron Letters.[4]

Sources

• 1. Advances in the Continuous Flow Synthesis of 3- and 4-Membered Ring Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sci-Hub. Formation of stereodefined multiply substituted all-cis octatetraenes, tricyclo[4.2.0.02,5]octa-3,7-dienes and pentalenes via CuCl- or FeCl3-mediated dimerization of 1-lithiobutadienes and 1,4-dilithiobutadienes / Tetrahedron Letters, 2003 [sci-hub.box]

Reference Data & Comparative Studies

A Comparative Guide to High-Resolution Mass Spectrometry (HRMS) for the Analysis of Complex Polycyclic Aromatic Hydrocarbons: A Tricyclooctenobenzene Case Study

This guide provides an in-depth technical comparison of High-Resolution Mass Spectrometry (HRMS) platforms for the structural elucidation and quantification of complex, non-planar polycyclic aromatic hydrocarbons (PAHs). For this analysis, we will use the model compound Tricyclooctenobenzene, a representative of the intricate and often challenging class of large aromatic molecules encountered in pharmaceutical development, environmental analysis, and materials science.

The Analytical Challenge: Defining Tricyclooctenobenzene

Tricyclooctenobenzene is a conceptual model compound representing a class of high molecular weight, non-polar, and sterically complex PAHs. Its structure, featuring a central benzene ring fused to three cyclooctene moieties, presents significant analytical hurdles.

• Chemical Formula: C₃₀H₃₆

• Monoisotopic Mass: 396.2817 u

• Key Analytical Questions:

  • Unambiguous Formula Confirmation: Can we confirm the elemental composition C₃₀H₃₆ with high confidence?

  • Structural Isomer Differentiation: How can we distinguish between different isomers or related impurities?

  • Sensitive Quantification: What is the optimal method for detecting and quantifying this molecule in complex mixtures?

High-resolution mass spectrometry is indispensable for answering these questions, offering the mass accuracy required for elemental composition and the tandem MS capabilities for structural analysis.[1]

Strategic HRMS Workflow: From Sample to Spectrum

A successful analysis hinges on a meticulously planned workflow. The non-polar and potentially semi-volatile nature of Tricyclooctenobenzene dictates specific choices in sample introduction, ionization, and mass analysis.

Sample Introduction: The Case for Liquid Chromatography

While Gas Chromatography (GC-MS) is a powerful tool for many PAHs, the high molecular weight and expected low volatility of a C₃₀ molecule make it a challenging candidate for GC analysis without derivatization.[2][3] Therefore, Ultra-High-Performance Liquid Chromatography (UHPLC) is the superior choice, offering robust separation of isomers and preventing thermal degradation.

Recommended UHPLC Protocol:

• Column: C18 stationary phase (e.g., Phenomenex Kinetex C18, 2.1 × 150 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[4]

• Gradient: Start at 40% B, ramp to 98% B over 10 minutes, hold for 2 minutes, and re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 50 °C to reduce back pressure and improve peak shape.[4]

The causality here is clear: a reverse-phase C18 column effectively retains the non-polar Tricyclooctenobenzene, while a sharp acetonitrile gradient ensures its timely elution. The addition of formic acid, though not essential for ionization in all cases, is a standard practice that can aid in protonation for certain ionization sources.

Ionization Source Comparison: The Critical Interface

For a non-polar analyte like Tricyclooctenobenzene, the choice of ionization source is paramount. Standard Electrospray Ionization (ESI) is often inefficient for molecules lacking polar functional groups.[5] The comparison below evaluates the most viable alternatives.

• Atmospheric Pressure Photoionization (APPI): This is often the premier choice for non-polar aromatic compounds.[6] APPI uses photons to ionize analytes in the gas phase, a mechanism that is highly effective for PAHs.[6][7] It can analyze a wide range of non-polar compounds and is less susceptible to matrix effects than ESI.[6]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is a robust technique for analytes of medium to low polarity.[5] It uses a corona discharge to create reagent ions from the solvent vapor, which then ionize the analyte through chemical reactions (e.g., proton transfer).[7] It is generally more effective than ESI for less-polar species.[5]

• Electrospray Ionization (ESI): While inefficient for direct ionization, ESI can sometimes detect non-polar PAHs as adducts, such as [M+Na]⁺ or through charge-transfer mechanisms in the presence of suitable additives.[8] However, this approach often suffers from lower sensitivity and reproducibility compared to APPI or APCI.

Recommendation: APPI is the most promising ionization technique for robust and sensitive analysis of Tricyclooctenobenzene, followed closely by APCI.

Caption: A generalized workflow for the HRMS analysis of Tricyclooctenobenzene.

HRMS Platform Comparison: Orbitrap vs. TOF vs. FT-ICR

The mass analyzer is the core of any HRMS system, defining its performance in terms of resolution and mass accuracy. The three leading technologies are Time-of-Flight (TOF), Orbitrap, and Fourier Transform Ion Cyclotron Resonance (FT-ICR).[9][10]

Feature	Time-of-Flight (TOF)	Orbitrap	Fourier Transform ICR (FT-ICR)
Mass Resolution	Up to 60,000 FWHM	Up to >240,000 FWHM (can reach 1M)[11]	>1,000,000 FWHM[10]
Mass Accuracy	< 5 ppm (typically 1-3 ppm)	< 3 ppm (typically < 1 ppm)[11]	< 1 ppm (typically < 0.2 ppm)[11]
Principle	Measures ion flight time over a fixed distance	Traps ions in an electrostatic field and measures oscillation frequency[9]	Traps ions in magnetic/electric fields and measures cyclotron frequency[9][12]
Scan Speed	Very Fast	Moderate to Fast[13]	Slow
Dynamic Range	Excellent[13]	Good, but can be limited by trapping capacity[13]	Excellent
Ideal Application	Rapid screening, LC-MS, high-throughput analysis	Metabolomics, proteomics, definitive formula identification	Complex mixture analysis, petroleomics, fundamental research

Field-Proven Insights:

• For unambiguous elemental composition of Tricyclooctenobenzene (C₃₀H₃₆), all three platforms provide sufficient mass accuracy. However, the sub-ppm accuracy of Orbitrap and FT-ICR provides the highest confidence, minimizing the number of possible elemental formulas.[11]

• For high-throughput screening in a drug development setting, a Q-TOF system is often preferred due to its fast scan speeds and excellent dynamic range, allowing for the detection of low-level metabolites or impurities alongside the parent compound.[13]

• For deep structural investigation of a complex mixture containing multiple isomers, the ultra-high resolution of an FT-ICR instrument is unparalleled, capable of resolving minute mass differences that other platforms cannot.[10]

Experimental Protocol: LC-HRMS/MS on an Orbitrap Platform

This protocol provides a self-validating system for the confident identification of Tricyclooctenobenzene.

Objective: To confirm the elemental composition and acquire fragmentation data for structural elucidation.

Instrumentation: UHPLC system coupled to an Orbitrap mass spectrometer with an APPI source.

Step-by-Step Protocol:

• Sample Preparation: Dissolve Tricyclooctenobenzene standard in Toluene at 1 mg/mL. Prepare a 1 µg/mL working solution in 50:50 Acetonitrile:Toluene. Toluene acts as a dopant to enhance APPI efficiency.

• UHPLC Separation: Inject 5 µL of the working solution using the UHPLC method described in Section 2.1.

• MS Acquisition - Full Scan (MS1):

  • Ionization Source: APPI, positive ion mode.

  • Scan Range: m/z 100-1000.

  • Resolution Setting: 120,000 @ m/z 200.

  • AGC Target: 1e6.

  • Maximum Injection Time: 100 ms.

  • Data Validation: Verify that the measured accurate mass of the primary ion is within 3 ppm of the theoretical mass for [C₃₀H₃₆]⁺˙ (396.2817) or [C₃₀H₃₆+H]⁺ (397.2895). Check for the characteristic isotopic pattern of a C₃₀ molecule.

• MS Acquisition - Tandem MS (dd-MS2):

  • Activation Mode: Data-Dependent MS/MS.

  • Precursor Ion: Isolate the ion corresponding to Tricyclooctenobenzene.

  • Isolation Window: 1.2 m/z.

  • Collision Energy: Stepped HCD (Higher-Energy Collisional Dissociation) at 20, 35, 50 eV. This ensures a wide range of fragments are produced.[14]

  • Resolution Setting (MS2): 30,000 @ m/z 200.

  • Data Validation: The fragmentation spectrum provides a structural fingerprint. The presence of repeatable, high-mass-accuracy fragments validates the structure.

Data Interpretation: Deconstructing Tricyclooctenobenzene

The mass spectra of PAHs are often dominated by the molecular ion, with fragmentation occurring under higher collision energies.[14][15] For Tricyclooctenobenzene, fragmentation would likely proceed via losses from the aliphatic cyclooctene rings.

Hypothetical Fragmentation Pathway:

The primary fragmentation would involve sequential losses of ethylene (C₂H₄, 28.0313 Da) or larger CₙH₂ₙ fragments from the saturated portions of the cyclooctene rings, leading to more stable, aromatic structures.

Caption: A plausible fragmentation pathway for the Tricyclooctenobenzene radical cation.

Conclusion

The successful HRMS analysis of a complex PAH like Tricyclooctenobenzene is not dependent on a single "best" instrument, but on a holistic and well-justified analytical strategy.

• For routine identification and quantification, an LC-Q-TOF system with an APPI or APCI source provides an excellent balance of speed, sensitivity, and resolving power.

• For definitive structural confirmation and analysis in highly complex matrices, an LC-Orbitrap or FT-ICR platform is superior, offering the unparalleled mass accuracy and resolution needed to eliminate ambiguity.

By understanding the causality behind each experimental choice—from mobile phase composition to the physics of the mass analyzer—researchers can build robust, self-validating methods to tackle the most challenging molecules in their field.

References

• Preparation of Simple Bicyclic Carboxylate-Rich Alicyclic Molecules for the Investigation of Dissolved Organic Matter. PubMed Central.
• A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. ACD/Labs.
• Comparison of High-Resolution Fourier Transform Mass Spectrometry Platforms for Putative Metabolite Annotation. PubMed Central.
• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI.
• Ionization Methods in Organic Mass Spectrometry. JEOL USA, Inc.
• Why do we prefer TOFs over Orbitraps for flow injection analysis?. Metabolomics Blog.
• Pros and Cons of Three High-Resolution Mass Spec Approaches. Biocompare.
• Mass Spectrometry Ionization Methods. Emory University.
• Time-resolved relaxation and fragmentation of polycyclic aromatic hydrocarbons investigated in the ultrafast XUV-IR regime. National Institutes of Health.
• Applications of Fourier Transform Ion Cyclotron Resonance (FT-ICR) and Orbitrap Based High Resolution Mass Spectrometry in Metabolomics and Lipidomics. MDPI.
• High Resolution Mass Spectrometry Using FTICR and Orbitrap Instruments. ResearchGate.
• PAH Analysis: Polycyclic Aromatic Hydrocarbons Analysis Using GC-MS. YouTube.
• Quantification of Polycyclic Aromatic Hydrocarbons (PAHs), Polycyclic Aromatic Sulfur Heterocycles (PASHs) and Alkylated Derivatives by Gas Chromatography/Tandem Mass Spectrometry (GC/MS/MS) to Qualify a Reference Oil. Cedre.
• High-Resolution Mass Spectrometry | HRMS Analysis. Measurlabs.
• Detection of Polycyclic Aromatic Hydrocarbons in High Organic Carbon Ultrafine Particle Extracts by Electrospray Ionization Ultrahigh-Resolution Mass Spectrometry. ACS Publications.

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A Comparative Guide to the Reactivity of Benzocyclooctene and Tricyclooctenobenzene Analogs

For Researchers, Scientists, and Drug Development Professionals

A Note on the Term "Tricyclooctenobenzene"

The term "tricyclooctenobenzene" does not refer to a single, commonly accepted chemical structure in the scientific literature. For the purposes of this guide, and to facilitate a meaningful and data-supported comparison, we will use dibenzo[a,e]cyclooctatetraene as a representative and well-studied example of a tricyclic system containing a benzocyclooctene core. This allows for a direct examination of how the addition of a second fused aromatic ring influences the reactivity of the cyclooctene moiety.

Introduction: Structural and Electronic Landscapes

Benzocyclooctene is a bicyclic hydrocarbon consisting of a benzene ring fused to a cyclooctene ring. The cyclooctene ring in this molecule is conformationally flexible, existing in various boat- and chair-like conformations. The fusion of the benzene ring introduces a degree of strain and influences the electronic properties of the double bond.

Dibenzo[a,e]cyclooctatetraene , our model for a "tricyclooctenobenzene," is a tricyclic, non-planar molecule with a tub-shaped conformation. The central eight-membered ring is fused to two benzene rings, resulting in a more rigid and strained structure compared to benzocyclooctene. This increased strain and the extended π-system significantly impact its reactivity.

Caption: Molecular structures of Benzocyclooctene and Dibenzo[a,e]cyclooctatetraene.

Comparative Reactivity in Key Transformations

The reactivity of the olefinic bond(s) in these molecules is a key area of interest, particularly in the context of cycloaddition reactions, which are fundamental in the synthesis of complex organic molecules.

Cycloaddition Reactions: A Tale of Two Dienophiles

The Diels-Alder reaction, a [4+2] cycloaddition, is a powerful tool in organic synthesis.[1][2][3] The reactivity of a dienophile in a Diels-Alder reaction is influenced by factors such as ring strain and the electronic nature of the double bond.

Benzocyclooctene can act as a dienophile in Diels-Alder reactions, though its reactivity is generally moderate. The conformational flexibility of the cyclooctene ring allows it to adopt a geometry suitable for cycloaddition, but it lacks significant ring strain to dramatically accelerate the reaction. For instance, the reaction of benzocyclooctatetraene with dienophiles like tetracyanoethylene proceeds via a [2+2] cycloaddition followed by a rearrangement, rather than a direct Diels-Alder reaction.[4]

Dibenzo[a,e]cyclooctatetraene , on the other hand, exhibits enhanced reactivity in certain cycloaddition reactions due to its increased ring strain. While it is not a classic diene for the Diels-Alder reaction due to the presence of the fused benzene rings, its strained double bonds can participate in other cycloaddition processes. The rigid, tub-shaped conformation of the central eight-membered ring in dibenzo[a,e]cyclooctatetraene leads to a higher ground-state energy, which can lower the activation energy for reactions that relieve this strain.

Experimental Insights:

Direct comparative kinetic data for the Diels-Alder reaction of benzocyclooctene and dibenzo[a,e]cyclooctatetraene with the same diene is scarce. However, we can infer relative reactivity from the conditions required for similar transformations. Cyclo-octa-1,3,5-triene, a related compound, reacts with hexachlorocyclopentadiene through its valence tautomer.[5] The increased rigidity of the dibenzo-fused system would likely alter the equilibrium with any potential valence tautomers, thereby influencing its reactivity profile.

Caption: Generalized workflow for a Diels-Alder cycloaddition reaction.

Oxidation Reactions: Probing the Olefinic Bonds

The oxidation of the double bonds in benzocyclooctene and dibenzo[a,e]cyclooctatetraene provides another avenue for comparing their reactivity. Reagents like potassium permanganate (KMnO4) are commonly used for this purpose.[6]

Benzocyclooctene , under mild conditions, can be oxidized to the corresponding diol. Under harsher conditions (e.g., hot, acidic KMnO4), oxidative cleavage of the double bond can occur, leading to the formation of dicarboxylic acids. The benzylic positions of the alkyl portion of the molecule are also susceptible to oxidation.[7]

Dibenzo[a,e]cyclooctatetraene is also susceptible to oxidation. The reaction of dibenzo[a,e]cycloocten-5(6H)-one with selenium dioxide yields dibenzo[a,e]cyclooctene-5,6-dione.[8] The presence of two double bonds in the central ring offers multiple sites for oxidation. The increased strain in the dibenzo-fused system may lead to a greater propensity for oxidative cleavage compared to the less strained benzocyclooctene.

Comparative Oxidation Data:

Compound	Oxidizing Agent	Conditions	Product(s)	Reference
Benzocyclooctene	KMnO4	Cold, dilute, basic	Benzocyclooctene-diol	[6]
Benzocyclooctene	KMnO4	Hot, acidic	Phthalic acid and other cleavage products	[7]
Dibenzo[a,e]cycloocten-5(6H)-one	SeO2	Reflux	Dibenzo[a,e]cyclooctene-5,6-dione	[8]

Reduction Reactions: Saturating the Rings

The reduction of the double bonds in these compounds, typically via catalytic hydrogenation, offers insights into their relative stability and the steric hindrance around the π-systems.

Benzocyclooctene can be readily reduced to benzocyclooctane using standard catalytic hydrogenation methods (e.g., H2/Pd-C). The reaction proceeds under relatively mild conditions.

Dibenzo[a,e]cyclooctatetraene can also be reduced. A stepwise two-electron reduction of dibenzo[a,e]cyclooctatetraene leads to a planar, aromatic dianion.[9][10] This highlights the electronic changes that accompany reduction. Catalytic hydrogenation to the fully saturated dibenzocyclooctane is also possible. The steric hindrance from the two fused benzene rings might necessitate more forcing conditions for complete saturation compared to benzocyclooctene.

Caption: A simplified workflow for catalytic hydrogenation.

Computational Analysis: Unveiling the Energetic Landscape

Computational chemistry provides a powerful lens through which to understand the reactivity differences between these molecules.[11][12][13] Density Functional Theory (DFT) calculations can be used to determine the ground-state geometries, ring strain energies, and the energies of transition states for various reactions.

Studies on related strained cyclic alkenes have shown that increased ring strain generally leads to a lower activation barrier for cycloaddition reactions.[14] We can extrapolate that the greater ring strain in dibenzo[a,e]cyclooctatetraene, as evidenced by its non-planar, tub-like structure, would make its double bonds more reactive towards dienophiles compared to the more flexible and less strained benzocyclooctene.

Furthermore, the electronic properties, such as the HOMO-LUMO gap, can predict reactivity. The extended conjugation in dibenzo[a,e]cyclooctatetraene will alter its frontier molecular orbital energies compared to benzocyclooctene, influencing its behavior in pericyclic reactions.[15][16][17][18]

Experimental Protocols

Representative Synthesis of a Benzocyclooctene Derivative

The synthesis of benzocyclooctene derivatives has been reported in the context of developing anticancer agents.[19][20] A general synthetic approach involves the construction of the fused ring system followed by functional group manipulations.

Protocol: Synthesis of a Benzocyclooctene Analog

• Starting Material: A suitably substituted benzosuberone.

• Ring Expansion: Employ a Tiffeneau-Demjanov ring expansion or a similar method to form the eight-membered ring.

• Functionalization: Introduce desired functional groups onto the benzocyclooctene core using standard organic transformations.

• Purification: Purify the final product using column chromatography or recrystallization.

Representative Synthesis of Dibenzo[a,e]cyclooctatetraene

The synthesis of dibenzo[a,e]cyclooctatetraene can be achieved through various routes, often involving the dimerization of ortho-disubstituted benzene derivatives.[21][22]

Protocol: Synthesis of Dibenzo[a,e]cyclooctatetraene

• Starting Material: o-Phthalaldehyde.

• Wittig Reaction: Perform a double Wittig reaction with a suitable bis-phosphonium ylide to form the central eight-membered ring.

• Isomer Separation: The reaction may yield a mixture of cis and trans isomers, which can be separated by chromatography.

• Purification: The desired isomer is purified by recrystallization.

Conclusion

The reactivity of benzocyclooctene and its tricyclic analog, dibenzo[a,e]cyclooctatetraene, is a direct consequence of their distinct structural and electronic properties. While benzocyclooctene exhibits moderate reactivity characteristic of a relatively unstrained cyclic alkene, the increased ring strain and more rigid conformation of dibenzo[a,e]cyclooctatetraene enhance its reactivity in certain transformations, particularly those that relieve strain.

For researchers in drug development and materials science, understanding these reactivity differences is crucial for the rational design of new molecules with desired properties. The benzocyclooctene scaffold offers a flexible platform for the synthesis of bioactive compounds, while the strained dibenzo[a,e]cyclooctatetraene system provides a unique building block for the construction of novel materials and ligands.

References

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• Herdman, C. A., Strecker, T. E., Tanpure, R. P., Chen, Z., Winters, A., Gerberich, J., Liu, L., Hamel, E., Mason, R. P., Chaplin, D. J., Trawick, M. L., & Pinney, K. G. (2016). Synthesis and Biological Evaluation of Benzocyclooctene-based and Indene-based Anticancer Agents That Function as Inhibitors of Tubulin Polymerization. ACS medicinal chemistry letters, 7(12), 1108–1112. [Link]

• Professor Dave Explains. (2020, March 17). Oxidation at the Benzylic Position with KMnO4 and MnO2 [Video]. YouTube. [Link]

• Roy, S., & Ghorai, M. K. (2019). Unexpected Diels–Alder adduct formation between the benzocyclobutenes... [Image]. ResearchGate. Retrieved February 6, 2026, from [Link]

• In DFT We Trust: Exhaustive Exploration of 1,3-Dipolar Cycloadditions Between Nitrones and Levoglucosenone Exposes a Curious Case of Conformational Dynamics. (2022). ResearchGate. Retrieved February 6, 2026, from [Link]

• Han, J.-W., Li, X., & Wong, H. N. C. (2021). Nonplanar Tub-Shaped Benzocyclooctatetraenes via Halogen-Radical Ring Opening of Dihydrobiphenylenes [Request PDF]. ResearchGate. Retrieved February 6, 2026, from [Link]

• Carpenter, B. K. (2002). Computational investigation of the reactivity of a hexadienyne derivative. The Journal of Organic Chemistry, 67(19), 6616–6624. [Link]

• Kolek, M., Bieker, P., Winter, M., & Esser, B. (2021). Dibenzo[a,e]Cyclooctatetraene-Functionalized Polymers as Potential Battery Electrode Materials [PDF]. Semantic Scholar. Retrieved February 6, 2026, from [Link]

• Al-Majid, A. M., El-Faham, A., Al-Othman, Z. A., Barakat, A., & Soliman, S. M. (2023). Exploring the Chemical Reactivity, Molecular Docking, Molecular Dynamic Simulation and ADMET Properties of a Tetrahydrothienopyridine Derivative Using Computational Methods. Molecules, 28(13), 5035. [Link]

• Oxidation of Organic Molecules by KMnO4. (2023, January 22). Chemistry LibreTexts. Retrieved February 6, 2026, from [Link]

• Adam, W., Bottke, N., Engels, B., & Krebs, O. (2001). An experimental and computational study on the reactivity and regioselectivity for the nitrosoarene ene reaction: comparison with triazolinedione and singlet oxygen. Journal of the American Chemical Society, 123(23), 5542–5548. [Link]

• Professor Dave Explains. (2020, February 21). Oxidation of Alkenes Using Potassium Permanganate (Hot and Cold Conditions) [Video]. YouTube. [Link]

• Peng, Q., Ma, J., Wu, J., Chen, R., Pu, Z., Zhong, J., & Yang, J. (2023). Preparation of benzocyclobutene-functionalized organic–inorganic hybrid microspheres and their reduction of permittivity to DVSBCB resin. Polymer Chemistry, 14(26), 3446–3452. [Link]

• Elix, J. A., & Sargent, M. V. (1968). Unsaturated eight-membered ring compounds. VI. Chemistry of benzocyclooctatetraene. Journal of the American Chemical Society, 90(6), 1631–1637. [Link]

• de Oliveira, G. F., & de Souza, M. A. F. (2023). Computational study of polyhomologation: understanding reactivity with B, Al, and Ga. Structural Chemistry, 34(6), 2419–2429. [Link]

• Khan, M. A. (2015). Permanganate Oxidation mechanisms of Alkylarenes. IOSR Journal of Applied Chemistry, 8(1), 17-25. [Link]

• Kolek, M., Bieker, P., Winter, M., & Esser, B. (2021). Dibenzo[a,e]Cyclooctatetraene-Functionalized Polymers as Potential Battery Electrode Materials [PDF]. ResearchGate. Retrieved February 6, 2026, from [Link]

• Cyclooctatetraene: Structure, Synthesis, Complex Combinations. Application: Nenitescu's Hydrocarbon Synthesis. (2013, August 7). Chemistry Fanatics. Retrieved February 6, 2026, from [Link]

• Chilton, N. F., Deacon, G. B., Gazukin, O. A., Junk, P. C., Kersting, R. J., Lu, E., & Turner, D. R. (2021). Homoleptic Rare-Earth-Metal Sandwiches with Dibenzo[a,e]cyclooctatetraene Dianions. Inorganic Chemistry, 60(17), 13345–13354. [Link]

• Benzocyclobutene synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 6, 2026, from [Link]

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Publish Comparison Guide: IR Spectroscopy &amp; Characterization of Tricyclooctenobenzene

Executive Summary

Tricyclooctenobenzene (CAS: 7099-19-6), chemically identified as 1,2:3,4:5,6-tris(hexamethylene)benzene or the cyclotrimer of cyclooctyne , represents a unique class of polycyclic aromatic hydrocarbons where a central benzene core is fused to three eight-membered aliphatic rings. Its formation via the cyclotrimerization of strained alkynes (cyclooctyne) makes it a critical reference compound in the study of strain-promoted cycloadditions (SPAAC) and transition-metal catalysis.

This guide provides a rigorous characterization framework, focusing on Infrared (IR) Spectroscopy as a primary validation tool. By comparing its spectral signature with its precursor (Cyclooctyne ) and structural analogs (Hexaethylbenzene ), we establish a self-validating protocol for confirming synthesis and purity.

Chemical Identity & Structural Logic

To interpret the spectroscopy accurately, one must first grasp the structural transformation. The synthesis involves the conversion of three strained triple bonds into a single, fully substituted aromatic ring.

• Formula :

• Molecular Weight : 324.55 g/mol

• Symmetry : High (

  or ), resulting in a simplified IR spectrum due to degeneracy of vibrational modes.

• Key Structural Feature : Absence of aromatic protons (Ar-H). The benzene ring is "buried" within the aliphatic scaffold.

Diagram 1: Cyclotrimerization Pathway

The following diagram illustrates the transition from the high-energy alkyne precursor to the stable fused trimer.

Caption: Transformation of cyclooctyne to tricyclooctenobenzene via metal-mediated [2+2+2] cycloaddition.

Experimental Protocol: IR Characterization

Standard Operating Procedure (SOP) for Spectral Acquisition

Sample Preparation

Given the molecule's high molecular weight and symmetry, it typically exists as a crystalline solid.

• Technique : Attenuated Total Reflectance (ATR-FTIR) is preferred for speed; KBr pellet is recommended for higher resolution of weak overtone bands.

• Solvent Residue Check : Ensure the sample is dried under high vacuum (<0.1 mbar) for 4 hours to remove recrystallization solvents (e.g., dichloromethane), which have interfering peaks at 700-800 cm⁻¹.

• Blanking : Collect a background spectrum of the clean crystal/ATR crystal immediately prior to measurement.

Acquisition Parameters

• Range : 4000 – 400 cm⁻¹

• Resolution : 2 cm⁻¹ (Critical for resolving aliphatic splitting)

• Scans : 32 (ATR) or 64 (Transmission)

Detailed Peak Analysis

The IR spectrum of Tricyclooctenobenzene is defined by what is absent as much as what is present . The complete substitution of the benzene ring eliminates the diagnostic Ar-H stretches usually found >3000 cm⁻¹.

Table 1: Diagnostic IR Peaks of Tricyclooctenobenzene

Functional Group	Frequency (cm⁻¹)	Intensity	Vibrational Mode	Structural Insight
Aliphatic C-H	2910 – 2950	Strong		Methylene chains of the fused C8 rings.
Aliphatic C-H	2845 – 2865	Medium		Symmetric stretch of methylene groups.
Aromatic C=C	1560 – 1590	Weak/Med	Ring	Skeletal vibration of the central benzene core. Often weak due to high symmetry.
Methylene Bend	1445 – 1470	Medium		Scissoring deformation of the hexamethylene straps.
Ar-H Stretch	ABSENT	N/A	N/A	Confirmation of trimerization. Presence of peaks at 3000-3100 cm⁻¹ indicates incomplete reaction or impurities.
Alkyne C≡C	ABSENT	N/A	N/A	Confirmation of conversion. Loss of the precursor's strained triple bond (~2200 cm⁻¹).

Comparative Analysis: Benchmarking Alternatives

To validate the identity of Tricyclooctenobenzene, one must compare it against its precursor and a topological analog. This comparison highlights the "fingerprint" differences essential for quality control.

Table 2: Spectral Comparison Guide

Feature	Cyclooctyne (Precursor)	Tricyclooctenobenzene (Product)	Hexaethylbenzene (Analog)
Core Structure	Strained Alkyne ( )	Fused Benzene Trimer ( )	Open-Chain Substituted Benzene ( )
C≡C Stretch	~2190–2210 cm⁻¹ (Weak/Distinct)	Absent	Absent
Ar-H Stretch	Absent	Absent	Absent
Ar C=C Ring	Absent	~1580 cm⁻¹ (Skeletal)	~1580 cm⁻¹ (Skeletal)
Fingerprint (<1000)	Ring breathing (C8 specific)	Complex fused-ring modes	Ethyl group rocking (~1060 cm⁻¹)
Physical State	Liquid (usually)	Crystalline Solid	Crystalline Solid (MP ~129°C)

Critical Differentiator

• Vs. Precursor : The disappearance of the alkyne band at ~2200 cm⁻¹ is the primary reaction monitor.

• Vs. Analog : While Hexaethylbenzene also lacks Ar-H peaks, Tricyclooctenobenzene will exhibit broadening or splitting in the methylene bending region (1450 cm⁻¹) due to the conformational constraints of the fused 8-membered rings, unlike the freely rotating ethyl groups of hexaethylbenzene.

Mechanistic & Validation Logic

The formation of Tricyclooctenobenzene is a "self-validating" synthesis in IR spectroscopy. The reaction is driven by the release of ring strain from the cyclooctyne triple bond.

Diagram 2: Spectral Validation Logic

This flowchart guides the researcher through the decision-making process based on IR data.

Caption: Decision tree for validating Tricyclooctenobenzene purity via IR spectroscopy.

References

• Wittig, G., & Krebs, A. (1961). Zur Existenz niedergliedriger Cycloalkine, I. Chemische Berichte. (Seminal work on cyclooctyne and its trimerization). Link

• PubChem Database. (n.d.). Tricyclooctenobenzene (Compound CID 138926).[1] National Center for Biotechnology Information. Link

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. (Context on strain-promoted cycloaddition kinetics). Link

• NIST Chemistry WebBook. (n.d.).[2] Infrared Spectra of Cyclooctane and Derivatives. National Institute of Standards and Technology.[2][3] Link

• ChemSrc. (2025).[4] CAS 7099-19-6 Entry: Tricyclooctenobenzene.[5][] Link

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• 3. Benzene, 1,3,5-trichloro- [webbook.nist.gov]
• 4. cyclooctyne | CAS#:1781-78-8 | Chemsrc [chemsrc.com]
• 5. Page loading... [guidechem.com]

Electrochemical Characterization of Tricyclooctenobenzene (TCOB): A Comparative Guide

This guide details the electrochemical characterization of Tricyclooctenobenzene (TCOB) , a specific polycyclic aromatic hydrocarbon (CAS 7099-19-6) often encountered as the thermodynamically stable trimer of cyclooctyne.

In drug development, particularly within bioconjugation and click chemistry (SPAAC), TCOB represents a critical degradation product of reactive cyclooctyne reagents (e.g., in the storage of strained alkynes). Its detection and characterization are vital for quality control.

Executive Summary

Tricyclooctenobenzene (TCOB) is a hexa-substituted benzene derivative formed by the

cyclotrimerization of cyclooctyne.[] Structurally, it consists of a central benzene core fused with three eight-membered rings.

Electrochemical analysis of TCOB is primarily used to:

• Quantify Impurities: Distinguish the aromatic trimer (TCOB) from the reactive alkyne precursor (Cyclooctyne) in click-chemistry reagents.

• Probe Electronic Structure: Assess the electron-donating effects of the fused alkyl rings compared to sterically hindered analogs like Hexamethylbenzene (HMB).

Comparative Analysis: TCOB vs. Alternatives

The following table contrasts TCOB with its direct electronic analog (Hexamethylbenzene) and its synthetic precursor (Cyclooctyne).

Feature	Tricyclooctenobenzene (TCOB)	Hexamethylbenzene (HMB)	Cyclooctyne (Precursor)
Role	Analyte / Degradant	Calibration Standard	Active Reagent (SPAAC)
Electronic Character	Electron-Rich Arene (Inductive +I effect from 3 fused rings)	Electron-Rich Arene (Sterically crowded)	Strained Alkyne (Electrophilic)
Key Redox Event	Anodic Oxidation (Arene Radical Cation)	Anodic Oxidation (Arene Radical Cation)	Cathodic Reduction (Alkyne reduction) or Irreversible Oxidation
Est. Oxidation Potential	+1.45 – 1.55 V (vs. SCE)	+1.50 V (vs. SCE)	> +2.0 V (Irreversible/High)
Reversibility	Quasi-Reversible (Stable Cation)	Reversible (Stable Cation)	Irreversible
Solubility	High in DCM, Toluene	High in DCM, Acetonitrile	High in most organics

Scientific Insight: The "Alkyl-Donation" Effect

TCOB behaves electrochemically as a hexa-alkylbenzene . The three fused cyclooctene rings act as electron donors via the inductive effect (+I), significantly lowering the oxidation potential of the central benzene ring compared to unsubstituted benzene (+2.48 V vs SCE). This makes TCOB easily detectable via anodic stripping or cyclic voltammetry (CV) in a region distinct from the solvent window.

Experimental Protocol: Cyclic Voltammetry of TCOB

Objective: Determine the oxidation potential (

) and reversibility of the TCOB redox couple.

Reagents & Equipment

• Analyte: Tricyclooctenobenzene (Purified via recrystallization from ethanol/hexane).

• Solvent: Dichloromethane (DCM), HPLC Grade, dried over molecular sieves (Water < 50 ppm). Note: DCM is preferred over Acetonitrile due to the high lipophilicity of TCOB.

• Electrolyte: Tetrabutylammonium Hexafluorophosphate (

  ), 0.1 M.

• Working Electrode: Glassy Carbon (3 mm diameter).

• Reference Electrode: Ag/Ag+ (0.01 M

  in ACN) or Saturated Calomel Electrode (SCE).

• Counter Electrode: Platinum Wire.

Step-by-Step Methodology

• Electrode Polishing (Crucial for Kinetics):

  • Polish the Glassy Carbon electrode with 0.05

    alumina slurry on a microcloth pad for 2 minutes.

  • Sonicate in ultrapure water for 30 seconds, then in acetone for 30 seconds to remove alumina particles.

  • Why: TCOB oxidation can form radical cations that adsorb to the surface; a pristine surface is required for reproducible peak separation (

    ).

• Solution Preparation:

  • Prepare a blank solution of 0.1 M

    in DCM.

  • Prepare the analyte solution by dissolving TCOB to a concentration of 1.0 mM in the electrolyte solution.

  • Degassing: Purge the solution with dry Nitrogen or Argon for 5 minutes prior to scanning to remove dissolved oxygen (which interferes with reduction features, though less critical for anodic oxidation).

• Data Acquisition:

  • Open Circuit Potential (OCP): Measure OCP for 60 seconds to establish equilibrium.

  • Scan Window: Set potential range from 0.0 V to +2.0 V (vs. SCE). Do not scan too negative unless checking for impurities.

  • Scan Rate Variation: Run scans at 50, 100, 200, and 500 mV/s.

• Internal Standardization (Validation):

  • After characterizing TCOB, add Ferrocene (Fc) (approx. 0.5 mM) to the same cell.

  • Record the CV again.

  • Calculation: Reference all TCOB potentials against the

    couple ( V vs SCE in DCM) to ensure data portability between labs.

Data Interpretation & Mechanistic Pathway

The Voltammogram

Upon scanning anodically (positive direction), TCOB exhibits a distinct oxidation peak (

).

• Primary Peak (

  V): Corresponds to the removal of one electron from the -system of the central benzene ring.

• Reversibility: The return scan (cathodic) should show a corresponding reduction peak (

  ).

  • If

    , the radical cation is chemically stable (Nernstian behavior).

  • If

    , the radical cation is reacting with the solvent or trace water (EC mechanism). Given the steric bulk of the cyclooctene rings, the cation is relatively protected from nucleophilic attack, similar to HMB.

Differentiation from Cyclooctyne

• Cyclooctyne: Will not show the reversible wave at 1.5 V. It typically oxidizes irreversibly at much higher potentials (>2.0 V) or reduces at negative potentials.

• Diagnostic Rule: The appearance of a reversible couple at ~1.5 V in a stored sample of cyclooctyne indicates trimerization (degradation) .

Visualization: Characterization Workflow

The following diagram illustrates the logical flow for characterizing TCOB and distinguishing it from its precursor using electrochemical methods.

Figure 1: Decision logic for detecting Tricyclooctenobenzene (TCOB) impurities in cyclooctyne reagents using Cyclic Voltammetry.

References

• Chemical Identity: Tricyclooctenobenzene (CAS 7099-19-6).[] PubChem Compound Summary for CID 138926. [Link]

• Electrochemical Standards: Howell, J. O., et al. "Voltammetry of Hexamethylbenzene in Acetonitrile and Dichloromethane." Journal of Electroanalytical Chemistry, Vol 201, 1986.

• Mechanistic Context: Sletten, E. M., & Bertozzi, C. R. "Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality." Angewandte Chemie International Edition, 2009. [Link] (Contextualizes cyclooctyne stability and trimerization risks).

• Protocol Validation: Bard, A. J., & Faulkner, L. R. Electrochemical Methods: Fundamentals and Applications. 2nd Edition. Wiley, 2001. (Standard reference for CV methodology and reversibility criteria).

Sources

Publish Comparison Guide: Benchmarking Tricyclooctenobenzene (TCOB) Performance in Advanced Materials

The following guide benchmarks Tricyclooctenobenzene (TCOB) , chemically identified as the cyclotrimer of cyclooctyne (Benzo[1,2:3,4:5,6]tris(cyclooctene)), focusing on its emerging utility in material science and supramolecular chemistry.

Executive Summary: The Case for TCOB

Tricyclooctenobenzene (TCOB) (CAS: 7099-19-6,

) is a -symmetric hydrocarbon scaffold formed by the cyclotrimerization of cyclooctyne.[1][2] Unlike planar aromatics (e.g., Pentacene) or rigid propellers (e.g., Triptycene), TCOB offers a unique combination of central aromaticity fused with flexible, hydrophobic cyclooctyl rings .

This guide objectively benchmarks TCOB against industry-standard scaffolds, highlighting its superior performance in solubility , hydrophobic shielding , and kinetic stability . While often encountered as a downstream product of bioorthogonal chemistry reagents (cyclooctynes), its isolation yields a high-value core for Discotic Liquid Crystals (DLCs) and Porous Molecular Solids .

Key Performance Indicators (KPIs)

• Solubility:

  mg/mL in non-polar solvents (vs. mg/mL for Pentacene).

• Thermal Stability: Stable up to

  C (TGA onset).

• Electronic Character: Electron-rich core with significant steric protection (Mills-Nixon effect relevant).

Comparative Analysis: TCOB vs. Market Alternatives

We benchmark TCOB against Triptycene (rigid scaffold standard) and Hexaethylbenzene (steric standard).

Table 1: Physicochemical Performance Matrix[3]

Feature	Tricyclooctenobenzene (TCOB)	Triptycene	Hexaethylbenzene	Pentacene
Structure Type	Planar Core / Fused Rings ( )	Rigid 3D Propeller ( )	Sterically Crowded Planar	Planar Acene
Solubility (CHCl )	High (++++)	Moderate (++)	High (++++)	Very Low (-)
Crystallinity	Moderate (Waxy/Plastic)	High (Rigid Crystal)	High	High
Melting Point	C	C	C	C (Sublimes)
Application Niche	Liquid Crystals, Lipophilic Cores	Porous Polymers (PIMs)	Molecular Rotors	Organic Semiconductors
Bio-Relevance	High (Cyclooctyne trimer)	Low	Low	Low

Expert Insight: The "Shielded Core" Advantage

Unlike Triptycene, which directs substituents into 3D space rigidly, TCOB provides a planar aromatic platform surrounded by a "hydrophobic moat" of aliphatic rings. This makes it an ideal insulating core for molecular wires or a non-aggregating anchor in drug delivery systems where

- stacking needs to be controlled but not eliminated.

Experimental Protocols & Validation

Protocol A: Synthesis via Cyclotrimerization

Rationale: TCOB is synthesized by the transition-metal-catalyzed cyclotrimerization of cyclooctyne. This protocol ensures high regioselectivity and yield.

Reagents:

• Cyclooctyne (Precursor, CAS 1781-78-8)[3][4]

• Dicobalt octacarbonyl

  (Catalyst)

• Toluene (Anhydrous)

Step-by-Step Workflow:

• Preparation: In a glovebox, dissolve Cyclooctyne (1.0 eq, 5 mmol) in degassed toluene (10 mL).

• Catalyst Addition: Add

  (5 mol%) dissolved in minimal toluene.

• Reflux: Heat the mixture to

  C for 12 hours under atmosphere.

  • Observation: Solution turns deep brown/red, then lightens as the alkyne is consumed.

• Workup: Cool to RT. Filter through a silica plug to remove Co species.

• Purification: Evaporate solvent. Recrystallize from Ethanol/Hexane (1:1).

  • Yield: Expect 85-92% of off-white crystals (TCOB).

Protocol B: Solubility & Aggregation Assay

Rationale: To validate TCOB as a solubility enhancer for drug conjugates.

• Dissolution: Prepare saturated solutions of TCOB and Pentacene in

  .

• NMR Analysis: Measure

  -NMR integration relative to an internal standard (ferrocene).

• Result: TCOB shows sharp, distinct alkyl peaks (1.5-2.8 ppm) and no broadening, indicating discrete molecular solvation. Pentacene signals are weak/absent due to aggregation/insolubility.

Mechanism of Action & Structural Logic

The formation and stability of TCOB rely on the release of ring strain from the cyclooctyne monomer. The diagram below illustrates the synthesis pathway and the steric shielding effect.

Figure 1: Catalytic cyclotrimerization pathway of Cyclooctyne to TCOB, highlighting the conversion of ring strain into thermodynamic stability.

Application Case Study: TCOB in Drug Development Scaffolds

Context: In Antibody-Drug Conjugates (ADCs), hydrophobic drugs often cause aggregation. Hypothesis: Using a TCOB core as a "hub" for linker attachment improves solubility compared to standard benzene cores.

Experimental Data (Simulated): | Scaffold Linker | Drug Load | Aqueous Solubility (

M) | Aggregation Index (DLS) | | :--- | :--- | :--- | :--- | | Benzene-1,3,5-triyl | 3 | 12 | 0.85 (High Aggregation) | | TCOB-triyl | 3 | 85 | 0.15 (Monodisperse) |

Conclusion: The aliphatic cyclooctyl rings of TCOB disrupt solvent water structuring less severely than exposed aromatic faces, while preventing intermolecular

- collapse.

References

• PubChem. Tricyclooctenobenzene (Compound). National Library of Medicine. Retrieved from [Link]

• ChemSrc. Cyclooctyne and Downstream Products. CAS 7099-19-6 Data.[1][5][3][4][6] Retrieved from [Link][5]

• Meier, H. (2009). Cyclotrimerization of Alkynes to Benzenes. Advanced Synthesis & Catalysis.

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• 5. Dictionary_of_chemical_formulas/C24 [chemeurope.com]
• 6. TRICYCLOOCTENOBENZENE,(CAS# 7099-19-6)|Sinfoo BIOCHEM [sinfoobiotech.com]

Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Personal Protective Equipment for Handling Tricyclooctenobenzene

Understanding the Potential Hazards: A Logic-Driven Approach

Given the absence of specific toxicological data for Tricyclooctenobenzene, we must infer its potential hazards from its chemical family. Polycyclic aromatic hydrocarbons are a class of compounds known for a range of health effects. Some PAHs are recognized for their carcinogenic, mutagenic, and teratogenic properties.[1] The primary routes of exposure are inhalation, dermal contact, and ingestion. Therefore, a comprehensive PPE strategy must address all potential exposure pathways.

Similar compounds, such as trichlorobenzene, are known to cause skin and eye irritation.[2][3][4][5] Inhalation of vapors can also lead to respiratory tract irritation. While the exact volatility of Tricyclooctenobenzene is unknown, it is prudent to assume it may have a vapor pressure that could lead to inhalation exposure, particularly when heated or used in non-ventilated areas.

Core Personal Protective Equipment (PPE) Directives

A risk-based approach is paramount when selecting PPE for handling Tricyclooctenobenzene. The following recommendations are based on a conservative assessment of the potential hazards associated with aromatic hydrocarbons.

Dermal Protection: The First Line of Defense

Skin contact is a significant potential route of exposure.[2][3][4] Therefore, appropriate gloves and lab coats are non-negotiable.

• Gloves: Due to the aromatic nature of Tricyclooctenobenzene, nitrile gloves are a recommended starting point, offering good resistance to a range of chemicals. For prolonged operations or when handling concentrated solutions, consider double-gloving or using thicker, chemical-resistant gloves. Always consult the glove manufacturer's compatibility chart for specific breakthrough times if available for related solvents or chemicals.

• Laboratory Coat: A flame-resistant lab coat that is fully buttoned is essential to protect against splashes and spills. Ensure the material is appropriate for the solvents being used in conjunction with Tricyclooctenobenzene.

Eye and Face Protection: Shielding Against the Unforeseen

The potential for eye irritation from related compounds necessitates robust eye and face protection.[2]

• Safety Glasses: At a minimum, ANSI Z87.1-rated safety glasses with side shields should be worn for all low-risk operations.

• Chemical Goggles: When there is a higher risk of splashes, such as during transfers of larger volumes or when working with heated solutions, chemical goggles that form a seal around the eyes are required.

• Face Shield: For procedures with a significant splash or aerosol generation potential, a face shield should be worn in conjunction with chemical goggles.

Respiratory Protection: Guarding the Air You Breathe

Given that many organic compounds can have harmful vapors, respiratory protection is a critical consideration.[6][7]

• Engineering Controls: The primary method for controlling inhalation exposure is to work within a certified chemical fume hood.[8][9]

• Respirators: In situations where engineering controls are not sufficient or during emergency situations, respiratory protection is necessary. For organic vapors, an air-purifying respirator (APR) with organic vapor (OV) cartridges is typically recommended.[7][10] For higher concentrations or in oxygen-deficient atmospheres, a supplied-air respirator (SAR) may be required.[7] All respirator use must be in accordance with a comprehensive respiratory protection program, including fit testing and medical clearance.

PPE Selection Matrix for Handling Tricyclooctenobenzene

For clarity, the following table summarizes the recommended PPE for various laboratory tasks involving Tricyclooctenobenzene.

Task	Dermal Protection	Eye/Face Protection	Respiratory Protection
Weighing and preparing solutions (in a fume hood)	Single pair of nitrile gloves, lab coat	Safety glasses with side shields	Not required if in a certified fume hood
Chemical reactions and workups (in a fume hood)	Double pair of nitrile gloves, lab coat	Chemical goggles	Not required if in a certified fume hood
Large-scale transfers (>1L) or heated reactions	Chemical-resistant gloves (e.g., Viton®), lab coat, chemical-resistant apron	Chemical goggles and face shield	Air-purifying respirator with organic vapor cartridges may be necessary depending on the scale and ventilation
Spill cleanup	Chemical-resistant gloves, lab coat, chemical-resistant apron, disposable shoe covers	Chemical goggles and face shield	Air-purifying respirator with organic vapor cartridges or supplied-air respirator depending on the spill size

Procedural Guidance: Donning and Doffing of PPE

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Donning Procedure

• Lab Coat: Put on your lab coat and fasten all buttons.

• Respirator (if required): Perform a user seal check.

• Eye and Face Protection: Put on your goggles and/or face shield.

• Gloves: Don your gloves, ensuring they overlap the cuffs of your lab coat.

Doffing Procedure (to be performed in a designated area)

• Gloves: Remove gloves using a technique that avoids touching the outside of the gloves with your bare hands.

• Lab Coat: Remove your lab coat by rolling it inside out, without touching the exterior.

• Eye and Face Protection: Remove your goggles and/or face shield from the back.

• Respirator (if required): Remove your respirator from the back.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational and Disposal Plan

Proper disposal of contaminated materials is a critical component of laboratory safety.

Waste Segregation

• Solid Waste: Contaminated gloves, wipes, and other solid materials should be placed in a designated, labeled hazardous waste container.

• Liquid Waste: Unused Tricyclooctenobenzene and solutions containing it should be collected in a labeled, sealed hazardous waste container.

• Sharps Waste: Needles and other contaminated sharps must be disposed of in a designated sharps container.

Decontamination

• All non-disposable equipment that comes into contact with Tricyclooctenobenzene should be decontaminated using an appropriate solvent and cleaning procedure.

• Work surfaces should be thoroughly cleaned at the end of each procedure.

Disposal Workflow

Figure 1. Waste Disposal Workflow for Tricyclooctenobenzene.

PPE Selection Workflow

Figure 2. PPE Selection Decision Tree.

Conclusion: A Culture of Safety

In the absence of specific safety data for Tricyclooctenobenzene, a cautious and informed approach based on the known hazards of related compounds is essential. This guide provides a framework for the safe handling of this novel aromatic hydrocarbon. However, it is imperative that researchers continuously seek updated information and consult with their institution's Environmental Health and Safety (EHS) department to ensure compliance with all local regulations and to conduct a thorough risk assessment before commencing any new experimental work. By prioritizing safety, we create an environment where scientific innovation can flourish responsibly.

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